2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

• CAS: 50690-12-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Friedel-Crafts Acylation of Mesitylene with Chloroacetyl Chloride

This guide provides a comprehensive overview of the Friedel-Crafts acylation of mesitylene with chloroacetyl chloride, a key transformation in organic synthesis for the preparation of versatile intermediates. The resulting product, 2-chloro-1-(2,4,6-trimethylphenyl)ethanone, is a valuable building block for the synthesis of more complex molecules, particularly within the pharmaceutical and agrochemical industries. This document will delve into the reaction's mechanistic underpinnings, provide a detailed experimental protocol, and discuss the significance of this transformation for researchers, scientists, and drug development professionals.

Introduction: The Significance of α-Halo Ketones

The Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution, facilitates the introduction of an acyl group onto an aromatic ring.[1] When chloroacetyl chloride is employed as the acylating agent, the reaction yields an α-chloro ketone, a class of compounds with significant synthetic utility.[2] The presence of two reactive sites—the electrophilic carbonyl carbon and the carbon bearing the chlorine atom, which is susceptible to nucleophilic substitution—renders these molecules highly versatile intermediates for the construction of a wide array of organic structures, including various heterocyclic systems that are prevalent in medicinal chemistry.[2][3]

Mesitylene (1,3,5-trimethylbenzene) is a highly activated aromatic compound due to the electron-donating nature of its three methyl groups. This high reactivity makes it an excellent substrate for electrophilic aromatic substitution reactions like the Friedel-Crafts acylation. The reaction with chloroacetyl chloride provides a direct route to 2-chloro-1-(2,4,6-trimethylphenyl)ethanone, a key intermediate for further functionalization.

The Reaction Mechanism: A Step-by-Step Look

The Friedel-Crafts acylation of mesitylene with chloroacetyl chloride proceeds through a well-established electrophilic aromatic substitution mechanism. A Lewis acid, typically anhydrous aluminum chloride (AlCl₃), is a requisite catalyst for this transformation.

The key steps of the mechanism are as follows:

• Formation of the Acylium Ion: The Lewis acid catalyst, AlCl₃, coordinates to the chlorine atom of chloroacetyl chloride. This coordination polarizes the carbon-chlorine bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion. This acylium ion is the active electrophile in the reaction.

• Electrophilic Attack: The electron-rich π system of the mesitylene ring acts as a nucleophile and attacks the electrophilic carbon of the acylium ion. This attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation and Regeneration of Aromaticity: A weak base, typically the [AlCl₄]⁻ complex formed in the first step, abstracts a proton from the carbon atom bearing the newly attached acyl group. This step restores the aromaticity of the ring and regenerates the Lewis acid catalyst, although in practice, the catalyst becomes complexed with the ketone product.

• Product-Catalyst Complex Formation: The carbonyl oxygen of the resulting 2-chloro-1-(2,4,6-trimethylphenyl)ethanone is a Lewis base and forms a stable complex with the Lewis acid catalyst, AlCl₃.[2] This complexation deactivates the product towards further acylation and necessitates the use of at least a stoichiometric amount of the catalyst.[4] A subsequent aqueous workup is required to hydrolyze this complex and isolate the final product.

The deactivating nature of the acyl group generally prevents polyacylation, which can be a significant side reaction in Friedel-Crafts alkylations.[4]

Experimental Protocol: A Self-Validating System

This protocol provides a detailed, step-by-step methodology for the synthesis of 2-chloro-1-(2,4,6-trimethylphenyl)ethanone. The causality behind each experimental choice is explained to ensure a self-validating and reproducible procedure.

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Notes
Mesitylene	C₉H₁₂	120.19	12.0 g (0.1 mol)	Reagent grade, freshly distilled if necessary
Chloroacetyl Chloride	C₂H₂Cl₂O	112.94	12.4 g (0.11 mol)	Reagent grade, handle in a fume hood
Anhydrous Aluminum Chloride	AlCl₃	133.34	14.7 g (0.11 mol)	Ensure it is a fine, free-flowing powder
Dichloromethane (DCM)	CH₂Cl₂	84.93	150 mL	Anhydrous, reaction solvent
Crushed Ice	H₂O	18.02	~100 g	For quenching the reaction
Concentrated Hydrochloric Acid	HCl	36.46	20 mL	For workup
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	For drying

Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube to protect the reaction from atmospheric moisture. The entire setup should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Initial Charging: In a fume hood, charge the reaction flask with anhydrous aluminum chloride (14.7 g, 0.11 mol) and anhydrous dichloromethane (50 mL).

• Preparation of Reactant Solutions: In a separate dry flask, prepare a solution of mesitylene (12.0 g, 0.1 mol) in anhydrous dichloromethane (50 mL). In the dropping funnel, prepare a solution of chloroacetyl chloride (12.4 g, 0.11 mol) in anhydrous dichloromethane (50 mL).

• Acyl Chloride Addition: Cool the stirred suspension of aluminum chloride in dichloromethane to 0 °C using an ice-water bath. Add the chloroacetyl chloride solution dropwise from the dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the addition. The formation of the acylium ion is an exothermic process, and slow addition is crucial to control the reaction temperature.

• Mesitylene Addition: After the complete addition of chloroacetyl chloride, add the mesitylene solution dropwise to the reaction mixture over 30 minutes, while still maintaining the temperature at 0 °C.

• Reaction Progression: Once the addition of mesitylene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction mixture at room temperature for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reaction Quenching: Carefully and slowly pour the reaction mixture onto a beaker containing approximately 100 g of crushed ice and 20 mL of concentrated hydrochloric acid. This should be done in a fume hood with vigorous stirring. The addition is highly exothermic and will generate HCl gas. The acid is necessary to hydrolyze the aluminum chloride-ketone complex.

• Work-up and Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL). Combine all the organic layers.

• Washing and Drying: Wash the combined organic layers with water (50 mL), followed by saturated sodium bicarbonate solution (50 mL) to neutralize any remaining acid, and finally with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like hexane.

Visualization of the Experimental Workflow

Caption: A flowchart illustrating the key stages of the Friedel-Crafts acylation of mesitylene.

Characterization of 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone

Accurate characterization of the synthesized product is crucial for confirming its identity and purity. The following are the expected analytical data for 2-chloro-1-(2,4,6-trimethylphenyl)ethanone (CAS No: 50690-12-5).[5]

Property	Value
Molecular Formula	C₁₁H₁₃ClO
Molecular Weight	196.67 g/mol
Appearance	Solid
Melting Point	62-63 °C[5]
Boiling Point	95-130 °C at 0.7 Torr[5]

Infrared (IR) Spectroscopy: The IR spectrum of the product is expected to show characteristic absorption bands. A strong absorption band in the region of 1680-1700 cm⁻¹ is indicative of the carbonyl (C=O) stretching vibration of the ketone.[6] The C-H stretching vibrations of the methyl groups and the aromatic ring will appear around 2850-3000 cm⁻¹. The C-Cl stretching vibration is typically observed in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum should exhibit distinct signals corresponding to the different types of protons in the molecule. The aromatic protons are expected to appear as a singlet in the region of δ 6.8-7.0 ppm. The two methyl groups at the ortho positions will likely appear as a singlet around δ 2.2-2.4 ppm, while the para methyl group will be a singlet at a slightly different chemical shift in the same region. The methylene protons adjacent to the carbonyl group and the chlorine atom will appear as a singlet in the downfield region, typically around δ 4.5-4.8 ppm.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbon (around δ 190-200 ppm), the aromatic carbons, the methyl carbons, and the methylene carbon attached to the chlorine atom.

Applications in Drug Development and Organic Synthesis

α-Halo ketones, such as 2-chloro-1-(2,4,6-trimethylphenyl)ethanone, are highly valuable intermediates in the synthesis of a wide range of biologically active molecules and active pharmaceutical ingredients (APIs).[2][3] The dual reactivity of this molecule allows for a variety of subsequent transformations:

• Synthesis of Heterocycles: The α-chloro ketone moiety is a key precursor for the synthesis of various five- and six-membered heterocyclic rings, such as imidazoles, oxazoles, thiazoles, and pyrazines, which are common scaffolds in many pharmaceuticals.

• Nucleophilic Substitution Reactions: The chlorine atom can be readily displaced by a variety of nucleophiles, allowing for the introduction of diverse functional groups, such as amines, azides, thiols, and alkoxides. This provides a straightforward route to a library of derivatives for structure-activity relationship (SAR) studies in drug discovery.

• Favorskii Rearrangement: Under basic conditions, α-halo ketones can undergo the Favorskii rearrangement to yield carboxylic acid derivatives, providing another avenue for molecular diversification.

While a specific drug synthesized directly from 2-chloro-1-(2,4,6-trimethylphenyl)ethanone is not prominently documented, the structural motif of a substituted acetophenone is present in numerous pharmaceuticals. The ability to further elaborate the α-chloro ketone functionality makes this compound a highly attractive starting material for the synthesis of novel drug candidates.

Conclusion and Future Outlook

The Friedel-Crafts acylation of mesitylene with chloroacetyl chloride is a robust and reliable method for the synthesis of 2-chloro-1-(2,4,6-trimethylphenyl)ethanone. This in-depth guide has provided a comprehensive overview of the reaction, from its mechanistic details to a practical and well-rationalized experimental protocol. The versatility of the resulting α-halo ketone as a synthetic intermediate underscores its importance for researchers and professionals in the field of organic synthesis and drug development. Future research may focus on the development of more environmentally benign catalytic systems to circumvent the need for stoichiometric amounts of Lewis acids and the associated waste streams.

References

• Reeve, A. M. A Discovery-Based Friedel-Crafts Acylation Experiment: Student-Designed Experimental Procedure. Journal of Chemical Education, 2004 , 81(10), 1497. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Tawfik, S. M., et al. Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. IUCrData, 2022 , 7(11). [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• University of California, Los Angeles. 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. [Link]

• ResearchGate. Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. [Link]

• Scribd. Friedel Crafts Acylation. [Link]

• NIST. Ethanone, 1-(2,4,6-trimethylphenyl)-. [Link]

• SpectraBase. 2-Chloro-1-(4-methoxyphenyl)ethanone - Optional[Vapor Phase IR] - Spectrum. [Link]

• MDPI. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• PubChem. 2-Chloro-1-(2,4,6-trimethoxyphenyl)ethanone. [Link]

• eCampusOntario Pressbooks. 29.6 Infrared (IR) Spectroscopy. [Link]

• Chemguide. interpreting infra-red spectra. [Link]

• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• The Royal Society of Chemistry. Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. [Link]

Sources

• 1. Synthesis routes of 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone [benchchem.com]
• 2. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ethanone, 1-(2,4,6-trimethylphenyl)- | C11H14O | CID 15461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-CHLORO-1-(2,4,6-TRIMETHYL-PHENYL)-ETHANONE | 50690-12-5 [chemicalbook.com]
• 6. chemguide.co.uk [chemguide.co.uk]

An In-Depth Technical Guide to the Spectral Analysis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

This technical guide provides a comprehensive analysis of the spectral data for 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a significant intermediate in various chemical syntheses. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering not just the spectral assignments but also the underlying scientific principles that govern these observations. Our approach is rooted in a deep understanding of spectroscopic techniques and their application in elucidating the structure and properties of complex organic molecules.

Introduction

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, also known as 2-chloro-1-mesitylethanone, is an α-haloketone, a class of compounds renowned for their utility as building blocks in organic synthesis.[1] The presence of a reactive chloroacetyl group attached to a sterically hindered trimethylphenyl (mesityl) ring imparts unique chemical properties, making it a valuable precursor for the synthesis of various heterocyclic compounds and pharmaceutical ingredients.[1] Accurate characterization of this molecule is paramount for its effective utilization, and spectroscopic methods provide the most powerful tools for this purpose. This guide will walk you through a detailed interpretation of its NMR, IR, and MS spectra, providing the rationale behind the experimental observations and methodologies.

Molecular Structure and Key Features

Understanding the molecular architecture is fundamental to interpreting its spectral data. The structure of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone features a central carbonyl group, an adjacent chloromethyl group, and a 2,4,6-trimethylphenyl (mesityl) group. The steric hindrance from the ortho-methyl groups on the aromatic ring influences the conformation of the molecule and, consequently, its spectral characteristics.

Figure 1: Molecular structure of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms.[2][3]

¹H NMR (Proton NMR) Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons and their neighboring protons.

Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~6.90	s	2H	Ar-H
~4.60	s	2H	-CH₂Cl
~2.30	s	3H	para-CH₃
~2.25	s	6H	ortho-CH₃

Interpretation of the ¹H NMR Spectrum

• Aromatic Protons (Ar-H): The two protons on the aromatic ring are chemically equivalent due to the symmetry of the mesityl group. They are expected to appear as a singlet at approximately 6.90 ppm. The steric hindrance from the flanking methyl groups restricts the rotation of the carbonyl group, leading to a more defined chemical environment for these protons.

• Chloromethyl Protons (-CH₂Cl): The two protons of the chloromethyl group are adjacent to the electron-withdrawing carbonyl group and the chlorine atom. This deshielding effect causes their signal to appear downfield, predicted around 4.60 ppm. The absence of adjacent protons results in a singlet.

• Methyl Protons (-CH₃): The three methyl groups on the aromatic ring give rise to two distinct signals. The single para-methyl group is predicted to resonate at a slightly different chemical shift (~2.30 ppm) compared to the two equivalent ortho-methyl groups (~2.25 ppm). Both signals will appear as sharp singlets.

¹³C NMR (Carbon-13 NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~195.0	C=O
~139.0	Ar-C (quaternary, C-CH₃)
~135.0	Ar-C (quaternary, C-C=O)
~129.0	Ar-CH
~46.0	-CH₂Cl
~21.0	para-CH₃
~19.5	ortho-CH₃

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbon (C=O): The carbonyl carbon is highly deshielded and is expected to appear significantly downfield, around 195.0 ppm.

• Aromatic Carbons (Ar-C): The aromatic ring will show four distinct signals. The two quaternary carbons attached to the methyl groups (~139.0 ppm) and the quaternary carbon attached to the carbonyl group (~135.0 ppm) will have different chemical shifts. The two equivalent methine carbons (-CH) will appear at approximately 129.0 ppm.

• Chloromethyl Carbon (-CH₂Cl): The carbon of the chloromethyl group is attached to an electronegative chlorine atom, causing its signal to appear around 46.0 ppm.

• Methyl Carbons (-CH₃): The para-methyl carbon (~21.0 ppm) and the two ortho-methyl carbons (~19.5 ppm) will have slightly different chemical shifts due to their distinct positions on the aromatic ring.

Experimental Protocol for NMR Spectroscopy

A robust protocol is essential for acquiring high-quality NMR data.

Figure 3: A typical workflow for acquiring an IR spectrum using an ATR accessory.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and elucidating its structure. [4][5] Predicted Mass Spectrum Data

m/z	Relative Intensity	Assignment
196/198	High	[M]⁺˙ (Molecular ion peak, ~3:1 ratio)
161	High	[M - Cl]⁺
147	Very High	[M - CH₂Cl]⁺ (Base Peak)
119	Medium	[147 - CO]⁺
91	Medium	[C₇H₇]⁺ (Tropylium ion)

Interpretation of the Mass Spectrum

• Molecular Ion Peak ([M]⁺˙): The molecular ion peak is expected at m/z 196, corresponding to the molecular weight of the molecule with the ³⁵Cl isotope. A smaller peak at m/z 198, with an intensity of approximately one-third of the m/z 196 peak, will also be observed due to the natural abundance of the ³⁷Cl isotope. [6]This characteristic M/M+2 isotopic pattern is a clear indicator of the presence of a single chlorine atom.

• [M - Cl]⁺ Fragment: Loss of a chlorine radical from the molecular ion will result in a fragment at m/z 161.

• [M - CH₂Cl]⁺ Fragment (Base Peak): The most favorable fragmentation pathway is the α-cleavage, leading to the loss of the chloromethyl radical (•CH₂Cl) and the formation of the highly stable 2,4,6-trimethylbenzoyl cation at m/z 147. This is expected to be the base peak in the spectrum.

• [147 - CO]⁺ Fragment: The 2,4,6-trimethylbenzoyl cation can further fragment by losing a neutral carbon monoxide (CO) molecule, resulting in a fragment at m/z 119.

• Tropylium Ion ([C₇H₇]⁺): Rearrangement and fragmentation of the aromatic ring can lead to the formation of the tropylium ion at m/z 91, a common fragment for alkylbenzenes.

Experimental Protocol for Mass Spectrometry

Figure 4: A generalized workflow for GC-MS analysis.

Conclusion

The comprehensive spectral analysis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone presented in this guide provides a robust framework for its identification and characterization. The predicted NMR, IR, and MS data, along with their detailed interpretations, offer a clear understanding of the relationship between the molecule's structure and its spectroscopic properties. The provided experimental protocols serve as a practical reference for obtaining high-quality data. This in-depth guide is intended to be a valuable resource for scientists and researchers, enabling them to confidently work with this important chemical intermediate.

References

• Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved January 26, 2026, from [Link]

• LibreTexts. (2020, August 20). 18.2: Spectroscopy of Ketones and Aldehydes. Chemistry LibreTexts. Retrieved January 26, 2026, from [Link]

• Spectroscopy Online. (2017, September 1). The Carbonyl Group, Part I: Introduction. Retrieved January 26, 2026, from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved January 26, 2026, from [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved January 26, 2026, from [Link]

• Chemguide. (n.d.). mass spectra - the M+2 peak. Retrieved January 26, 2026, from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved January 26, 2026, from [Link]

• Microbe Notes. (2022, January 12). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Retrieved January 26, 2026, from [Link]

• National Center for Biotechnology Information. (2022, October 20). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. National Institutes of Health. Retrieved January 26, 2026, from [Link]

• LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy. Chemistry LibreTexts. Retrieved January 26, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. microbenotes.com [microbenotes.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. whitman.edu [whitman.edu]
• 6. chemguide.co.uk [chemguide.co.uk]

Navigating the Steric Maze: A Technical Guide to the Reactivity of Hindered α-Chloro Ketones

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

α-Chloro ketones are highly versatile synthetic intermediates, prized for the dual reactivity conferred by the electrophilic carbonyl carbon and the adjacent carbon-chlorine bond. The inherent polarity of the C-Cl bond is amplified by the electron-withdrawing nature of the carbonyl group, rendering the α-carbon susceptible to nucleophilic attack.[1] However, when the α-carbon or neighboring positions are encumbered by bulky substituents, the predictable reaction pathways become complex, creating significant synthetic challenges and opportunities. This guide provides an in-depth analysis of the factors governing the reactivity of sterically hindered α-chloro ketones, offering field-proven insights into their synthesis and transformation. We will explore the nuanced interplay between electronic effects and steric demands that dictate the outcomes of nucleophilic substitutions, eliminations, and skeletal rearrangements, with a focus on practical applications in the synthesis of complex molecules and pharmaceutical agents.

The Challenge of Synthesis: Accessing Hindered α-Chloro Ketones

The construction of sterically hindered α-chloro ketones is the first hurdle in their synthetic application. Direct halogenation, while straightforward for unhindered substrates, often proves inefficient for molecules with significant steric bulk around the target α-position.[2]

Direct α-Chlorination of Ketones

The most common approach involves the acid-catalyzed reaction of a ketone with a chlorinating agent.[3] The mechanism proceeds through an enol intermediate, which acts as the nucleophile.

Caption: Acid-catalyzed α-chlorination workflow.

Causality Behind Experimental Choices:

• Acid Catalyst: The acid (e.g., HCl, Acetic Acid) is crucial for accelerating the tautomerization of the ketone to its enol form. The enol is a much more potent nucleophile than the ketone's α-carbon itself.[3]

• Chlorinating Agent: While elemental chlorine (Cl₂) can be used, N-chlorosuccinimide (NCS) is often preferred for its solid form, ease of handling, and milder reaction conditions.[4] Trichloroisocyanuric acid is another effective reagent that can serve as both an oxidant and a halogenating agent for converting secondary alcohols directly to α-chloro ketones.[4]

• Solvent: Protic solvents can participate in hydrogen bonding and may slow the reaction. Aprotic solvents like THF, CH₂Cl₂, or dioxane are often employed.

Steric Hindrance Considerations: The rate-determining step is typically the formation of the enol.[3] Bulky groups adjacent to the carbonyl can impede the planar geometry required for efficient enolization, leading to significantly slower reaction rates. Furthermore, ortho-substituted aromatic ketones are often less efficiently halogenated due to steric hindrance.[2]

Synthesis from Diazoketones (Arndt-Eistert Homologation)

For constructing specific chiral α-chloro ketones, particularly in pharmaceutical synthesis, the Arndt-Eistert reaction followed by halogenation is a powerful, albeit hazardous, method. This approach is instrumental in producing key building blocks for HIV protease inhibitors.[5]

Experimental Protocol: Synthesis of a Chiral α-Chloroketone This protocol is a conceptual illustration based on the Arndt-Eistert homologation pathway.[5]

• Acid Chloride Formation: An N-protected amino acid is converted to its corresponding acid chloride using a standard reagent like oxalyl chloride or thionyl chloride in an anhydrous aprotic solvent (e.g., DCM) at 0 °C to room temperature.

• Diazoketone Formation (Caution: Highly Toxic/Explosive): The acid chloride solution is added slowly to a solution of diazomethane (CH₂N₂) in ether at 0 °C. Diazomethane is a potent methylating agent and is explosive; it is often generated in-situ using a continuous-flow apparatus for safety.[5] The reaction mixture is typically stirred for 1-2 hours until the formation of the diazoketone is complete, monitored by TLC or IR (characteristic diazo stretch).

• Halogenation: The crude diazoketone solution is then treated with a source of HCl (e.g., HCl gas bubbled through the solution or an ethereal HCl solution) at 0 °C. Nitrogen gas is evolved, and the α-chloro ketone is formed.

• Workup and Purification: The reaction is quenched with a mild base (e.g., saturated NaHCO₃ solution). The organic layer is separated, dried over MgSO₄, filtered, and concentrated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel.

Self-Validating System: The success of each step validates the previous one. The disappearance of the acid chloride (monitored by TLC), the appearance of the bright yellow diazoketone, and the subsequent vigorous evolution of N₂ gas upon HCl addition are clear indicators of reaction progress. The final product's identity is confirmed by NMR and mass spectrometry.

Nucleophilic Substitution: The Interplay of Activation and Impedance

The primary reaction of α-chloro ketones is nucleophilic substitution. However, for hindered systems, this pathway competes with elimination and rearrangement, and its rate is dramatically affected by steric bulk.

Caption: Competing reaction pathways for hindered α-chloro ketones.

The SN2 Pathway

The carbonyl group's inductive effect polarizes the C-Cl bond, making the α-carbon highly electrophilic and activating it for SN2 attack.[1] However, large groups on the α-carbon or adjacent carbons create a steric shield that hinders the nucleophile's backside attack.

Expertise & Experience: While classical organic chemistry attributes the increased activation energy in hindered systems solely to steric repulsion, computational studies offer a more refined view. Density Functional Theory (DFT) modeling suggests that the increase in the SN2 activation energy also results from a weakening of electrostatic attraction and a loss of favorable orbital interaction between the nucleophile and the substrate.[6]

Causality Behind Experimental Choices:

• Nucleophile Choice: To favor substitution over elimination, a good nucleophile that is a weak base is preferred (e.g., I⁻, Br⁻, N₃⁻, RS⁻). Strongly basic nucleophiles (e.g., OH⁻, RO⁻) are more likely to act as bases, abstracting a proton to initiate elimination or rearrangement.[7]

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF, acetone) are ideal for SN2 reactions as they solvate the cation of the nucleophilic salt but not the anion, leaving the nucleophile "bare" and highly reactive.

The Favorskii Rearrangement

When a sterically hindered α-chloro ketone possessing an enolizable α'-hydrogen is treated with a strong, unhindered base like an alkoxide, the Favorskii rearrangement often becomes the dominant pathway.[8][9]

The mechanism involves the formation of a highly strained cyclopropanone intermediate, which is then attacked by the base.[10]

Caption: Mechanism of the Favorskii Rearrangement.

Trustworthiness & Steric Control: The predictive power of this reaction in hindered systems lies in understanding the regioselectivity of the ring-opening step. The cyclopropanone ring will cleave to form the more stable carbanion. Therefore, if the substituents on either side of the carbonyl in the intermediate are different, the bond cleavage will occur on the side of the more sterically bulky or electron-donating group, as this stabilizes the resulting negative charge. Evidence from studies on crowded systems confirms this principle of steric control in the fission of the cyclopropanone intermediate.[11]

Quantitative Data Presentation

The effect of steric hindrance on reactivity can be clearly seen by comparing reaction rates or yields across a series of substrates.

Substrate (α-Chloro Ketone)	Nucleophile	Reaction Type	Relative Rate	Yield (%)	Reference
2-Chlorocyclohexanone	Piperidine	SN2	100	>90%	[1]
2-Chloro-2-methylcyclohexanone	Piperidine	SN2/Elimination	15	~40%	[6]
2-Chloro-2,6-dimethylcyclohexanone	Piperidine	Elimination	<1	<5% (SN2)	[6]
1-Chloro-3,3-dimethyl-2-butanone	NaOMe	Favorskii	N/A	>85%	[11]

Note: Relative rates and yields are illustrative and compiled from trends discussed in the cited literature.

Applications in Drug Development

The unique transformations of α-chloro ketones make them valuable precursors in medicinal chemistry. Their ability to serve as alkylating agents or to undergo rearrangement allows for the construction of complex molecular scaffolds.[2][5]

A prominent example is their use as key electrophilic intermediates in the synthesis of HIV protease inhibitors. The α-chloro ketone moiety allows for the introduction of a specific side chain through nucleophilic substitution by an amine, forming a critical bond in the final drug molecule.[5]

Conclusion

The reactivity of sterically hindered α-chloro ketones is a delicate balance of electronic activation from the carbonyl group and steric impedance from bulky substituents. A thorough understanding of the competing pathways—nucleophilic substitution, elimination, and rearrangement—is paramount for synthetic planning. By carefully selecting reagents and reaction conditions, chemists can steer the reaction towards the desired outcome. The principles of steric control, particularly in rearrangement reactions like the Favorskii, provide a predictive framework for designing synthetic routes to complex, high-value molecules relevant to the pharmaceutical industry. Continued investigation, particularly through computational modeling, will further refine our understanding and expand the synthetic utility of these challenging yet rewarding chemical entities.

References

• Title: Favorskii rearrangement - Wikipedia Source: Wikipedia URL: [Link]

• Title: α-Chloroketone and α-Chloroaldehyde synthesis by chlorination Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical-Radical Coupling Source: Organic Letters URL: [Link]

• Title: Favorskii reaction Source: Grokipedia URL: [Link]

• Title: 22.3: Alpha Halogenation of Aldehydes and Ketones Source: Chemistry LibreTexts URL: [Link]

• Title: Favorskii Rearrangement Source: YouTube (Professor Dave Explains) URL: [Link]

• Title: Chemoenzymatic Synthesis of Sterically Hindered Biaryls by Suzuki Coupling and Vanadium Chloroperoxidase Catalyzed Halogenations Source: PubMed URL: [Link]

• Title: The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis Source: Molecules (MDPI) URL: [Link]

• Title: Photochemical Synthesis of α-Haloketones Source: ChemistryViews URL: [Link]

• Title: Nucleophilic substitution reactions of α-haloketones: A computational study Source: University of Pretoria Repository URL: [Link]

• Title: Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin Source: Molecules (MDPI) URL: [Link]

• Title: Asymmetric Synthesis of Tertiary α -Hydroxyketones by Enantioselective Decarboxylative Chlorination and Subsequent Nucleophilic Substitution Source: Molecules (MDPI) URL: [Link]

• Title: Synthetic Access to Aromatic α-Haloketones Source: Molecules (MDPI) URL: [Link]

• Title: Stereoconvergent Photo-Biocatalytic Cascade to Optically Enriched Amines from Racemic Carboxylic Acids Source: ACS Omega URL: [Link]

• Title: Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane Source: Journal of Organic and Pharmaceutical Chemistry URL: [Link]

• Title: A method for preparing α' chloroketones Source: Google Patents URL

• Title: Reductive Chlorination and Bromination of Ketones via Trityl Hydrazones Source: ResearchGate URL: [Link]

• Title: What's a good reducing agent for a sterically hindered ketone? Source: Reddit URL: [Link]

• Title: Favorskii rearrangements. Evidence for steric control in the fission of crowded cyclopropanone intermediates Source: ResearchGate URL: [Link]

• Title: Favorskii Rearrangement Source: Organic Chemistry Tutor URL: [Link]

• Title: α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions Source: ResearchGate URL: [Link]

• Title: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution Source: JoVE (Journal of Visualized Experiments) URL: [Link]

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. α-Chloroketone and α-Chloroaldehyde synthesis by chlorination [organic-chemistry.org]
• 5. Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 6. repository.up.ac.za [repository.up.ac.za]
• 7. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 8. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 9. grokipedia.com [grokipedia.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone: A Versatile Ketone Building Block in Modern Organic Synthesis

An In-depth Technical Guide

Abstract

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a sterically hindered α-haloketone, stands as a pivotal intermediate in organic synthesis. Its unique structural architecture, combining a reactive α-chloro-keto moiety with the bulky, electron-rich mesityl group, offers a distinct reactivity profile that chemists can exploit for the construction of complex molecular frameworks. This guide provides an in-depth exploration of its synthesis, core reactivity, and diverse applications, offering field-proven insights and detailed protocols for researchers, chemists, and professionals in drug development. We will delve into its role as a precursor to heterocyclic compounds, its potential in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals, and its emerging relevance in materials science as a photoinitiator scaffold.

Introduction: The Strategic Value of Hindered α-Haloketones

α-Haloketones are a well-established class of building blocks in organic chemistry, prized for their dual electrophilic nature.[1][2] The presence of a halogen atom alpha to a carbonyl group creates two primary sites for nucleophilic attack: the carbonyl carbon and the α-carbon. This bifunctionality allows for a wide array of selective transformations, making them indispensable for synthesizing various compound classes.[1][3]

The subject of this guide, 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, introduces an additional layer of synthetic control: steric hindrance. The mesityl group (2,4,6-trimethylphenyl) flanking the carbonyl function modulates the accessibility of the electrophilic centers, influencing reaction rates and, in many cases, directing the regiochemical outcome of a reaction. Such sterically hindered ketones are valuable intermediates in the synthesis of APIs and other complex organic molecules.[4] This document serves to elucidate the synthetic potential of this specific reagent, providing both the theoretical underpinnings and practical methodologies for its effective use.

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical properties is fundamental to its successful application in the laboratory.

Property	Value	Reference
CAS Number	50690-12-5	[5]
Molecular Formula	C₁₁H₁₃ClO
Molecular Weight	196.67 g/mol
Appearance	Solid	[5]
Melting Point	62-63 °C	[5]
Boiling Point	95-130 °C (at 0.7 Torr)	[5]

Spectroscopic Characterization (Expected):

• ¹H NMR: Resonances corresponding to the two distinct methyl groups on the aromatic ring (ortho and para), the aromatic protons, and a characteristic singlet for the chloromethyl (-CH₂Cl) protons.

• ¹³C NMR: Signals for the carbonyl carbon, the chloromethyl carbon, and the various carbons of the mesityl group.

• IR Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O) stretch, typically in the range of 1680-1700 cm⁻¹, and a C-Cl stretching vibration.

Synthesis: The Friedel-Crafts Acylation of Mesitylene

The most direct and common route to 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is the Friedel-Crafts acylation of mesitylene (1,3,5-trimethylbenzene) with chloroacetyl chloride.[6] This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃) or iron(III) chloride.[7]

The use of traditional Lewis acids like AlCl₃ can present challenges; the ketone product forms a strong complex with the catalyst, necessitating more than stoichiometric amounts and a hydrolytic workup that generates significant waste. Modern approaches have explored the use of solid acid catalysts, such as FeCl₃-modified montmorillonite K10 clay, which offer simpler workup, catalyst recyclability, and improved environmental compatibility.

Workflow for Synthesis via Friedel-Crafts Acylation

Caption: General workflow for the synthesis of the title compound.

Experimental Protocol: Friedel-Crafts Acylation

• Materials: Mesitylene, Chloroacetyl chloride, Anhydrous Aluminum Chloride (AlCl₃), Dichloromethane (DCM, anhydrous), Concentrated Hydrochloric Acid (HCl), Deionized Water, Saturated Sodium Bicarbonate Solution, Brine.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous AlCl₃ (1.1 equivalents) and anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add chloroacetyl chloride (1.0 equivalent) dropwise to the suspension, maintaining the temperature below 5 °C.

  • After the addition is complete, add a solution of mesitylene (1.0 equivalent) in anhydrous DCM dropwise over 30-60 minutes.

  • Allow the reaction to stir at 0 °C for one hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

  • Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

  • Stir vigorously until the solid complex decomposes. Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude solid product by recrystallization (e.g., from ethanol/water) to yield pure 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Core Reactivity: A Tale of Two Electrophiles

The synthetic utility of an α-haloketone stems from its multiple reactive sites.[3] A nucleophile can theoretically attack several positions, but the primary pathways involve the carbonyl carbon (Position 1) and the α-carbon (Position 2).

Caption: Primary sites of nucleophilic attack on an α-haloketone.

• Nucleophilic Addition (Position 1): Attack at the carbonyl carbon is a standard reaction for ketones.[8] However, for α-haloketones, this pathway is often less favorable than substitution, especially with softer nucleophiles.

• Nucleophilic Substitution (Position 2): The C-Cl bond is activated by the adjacent electron-withdrawing carbonyl group, making the α-carbon highly susceptible to SN2 attack.[9][10] This is the most common and synthetically valuable reaction pathway. The SN1 pathway is strongly disfavored due to the inherent instability of the resulting α-carbocation.[11]

The steric bulk of the mesityl group in 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone plays a crucial role by partially shielding the carbonyl carbon, further favoring the more accessible α-carbon for SN2 reactions with a wide range of nucleophiles.[11]

Potential Applications in Organic Synthesis

Cornerstone for Heterocycle Synthesis

α-Haloketones are premier starting materials for constructing a vast array of heterocyclic rings, which form the core of many pharmaceuticals and biologically active compounds.[1][2][12] The title compound is an ideal precursor for substituted thiazoles, imidazoles, oxazoles, and more.

A prime example is the Hantzsch Thiazole Synthesis , where the α-haloketone condenses with a thioamide-containing compound.[12] Reacting 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone with thiourea would yield a 2-amino-4-(mesityl)thiazole derivative, a scaffold of interest in medicinal chemistry.

Intermediate for Pharmaceuticals and Agrochemicals

Chlorinated acetophenones are widely recognized as key intermediates in the manufacture of APIs.[1] The unique substitution pattern of the title compound makes it a valuable building block for creating highly functionalized and sterically demanding molecules. By analogy with structurally similar compounds, its derivatives could find applications as:

• Antifungal Agents: α-Haloketones are known precursors to azole-based antifungal drugs.[12][13]

• Antibacterial Agents: The synthesis of clinafloxacin-triazole hybrids, known for their antibacterial activity, utilizes similar chloro-ketone intermediates.[13]

• CNS-Active Agents: The related compound Bupropion, an antidepressant, is synthesized from a chlorinated propiophenone, highlighting the importance of this chemical class in developing neurological drugs.[14]

Precursor for Advanced Materials: Photoinitiators

The 2,4,6-trimethylbenzoyl moiety is the defining feature of several highly efficient Type I photoinitiators, such as TPO (2,4,6-trimethylbenzoyl-diphenylphosphine oxide).[15] These molecules function by undergoing α-cleavage upon exposure to UV or visible light to generate free radicals, which then initiate polymerization.[15][16]

Given its core structure, 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is an excellent starting material for synthesizing novel, customized photoinitiators. The chloro-methyl group provides a convenient handle for introducing phosphine, amine, or other functional groups to create new initiator molecules with tailored absorption profiles and efficiencies for applications in 3D printing, coatings, and dental resins.[17]

Exemplary Transformation: Synthesis of an α-Aminoketone

The reaction with amines to form α-aminoketones is a fundamental transformation of α-haloketones and a key step in the synthesis of many pharmaceutical targets.

Workflow for Nucleophilic Substitution with an Amine

Caption: Workflow for the synthesis of an α-aminoketone.

Experimental Protocol: General Amination

• Materials: 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, desired amine (e.g., morpholine, 2.2 equivalents), potassium carbonate (K₂CO₃, 1.5 equivalents), Acetonitrile (anhydrous).

• Procedure:

  • In a round-bottom flask, dissolve 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone (1.0 equivalent) in anhydrous acetonitrile.

  • Add potassium carbonate, followed by the amine.

  • Stir the resulting suspension at room temperature (or heat to 40-50 °C if necessary) and monitor the reaction by TLC.

  • Once the starting material is consumed, filter off the inorganic salts and wash the filter cake with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude α-aminoketone, which can be further purified by column chromatography or recrystallization.

Conclusion and Future Outlook

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is more than just a simple ketone; it is a strategically designed building block that offers synthetic chemists a reliable tool for introducing the sterically demanding mesitoyl group while providing a reactive handle for further molecular elaboration. Its robust synthesis and predictable reactivity make it an asset in the construction of heterocycles, complex pharmaceutical intermediates, and precursors for advanced materials.

Future research will likely focus on its application in asymmetric synthesis, employing chiral auxiliaries or catalysts to control the stereochemistry of reactions at the α-carbon. Furthermore, its role as a scaffold for novel photoinitiators and other functional materials remains a promising area for exploration, ensuring its continued relevance in the landscape of modern organic synthesis.

References

• PubChem. (n.d.). Ethanone, 1-(2,4,6-trimethylphenyl)-. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• The Good Scents Company. (n.d.). 2',4',6'-trimethyl acetophenone. Retrieved January 26, 2026, from [Link]

• Glister, J. F., et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Scent.vn. (n.d.). Ethanone, 1-(2,4,6-trimethylphenyl)-. Retrieved January 26, 2026, from [Link]

• Chavan, S. P., et al. (2003). Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. Indian Journal of Chemistry - Section B. Available at: [Link]

• Grajales-R, L. F., et al. (2023). 2,4,6-Trimethylbenzoyldiphenylphosphine oxide (TPO) analog: a non-cytotoxic type-I photoinitiator for free radical photopolymerization. Green Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ketone or aldehyde synthesis by acylation. Retrieved January 26, 2026, from [Link]

• Glister, J. F., et al. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. ResearchGate. Available at: [Link]

• University of Pretoria. (2020). Nucleophilic substitution reactions of α-haloketones: A computational study. Retrieved January 26, 2026, from [Link]

• Zou, G., et al. (2022). Discovery and Process Development of a Scalable Biocatalytic Kinetic Resolution toward Synthesis of a Sterically Hindered Chiral Ketone. ACS Publications. Available at: [Link]

• JoVE. (2025). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. Retrieved January 26, 2026, from [Link]

• Gore, P. H., & Hoskins, J. A. (1964). Friedel–Crafts acylations of aromatic hydrocarbons. Part VIII. Mono and di-acylation of mesitylene. ResearchGate. Available at: [Link]

• Erian, A. W., et al. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. Available at: [Link]

• Pfaff, K. L., et al. (2020). The Photoinitiator Lithium Phenyl (2,4,6-Trimethylbenzoyl) Phosphinate with Exposure to 405 nm Light Is Cytotoxic to Mammalian Cells but Not Mutagenic in Bacterial Reverse Mutation Assays. PubMed. Available at: [Link]

• Jacobi, M., & Henne, A. (1985). Phenyl‐2,4,6‐trimethylbenzoylphosphinates as water‐soluble photoinitiators. Generation and reactivity of O Ṗ(C6H5)(O−) radical anions. ResearchGate. Available at: [Link]

• YouTube. (2019). Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. Retrieved January 26, 2026, from [Link]

• Chemistry LibreTexts. (2025). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved January 26, 2026, from [Link]

• Google Patents. (n.d.). US4895984A - Acylation of aromatics.

Sources

• 1. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-CHLORO-1-(2,4,6-TRIMETHYL-PHENYL)-ETHANONE | 50690-12-5 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. websites.umich.edu [websites.umich.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. repository.up.ac.za [repository.up.ac.za]
• 10. youtube.com [youtube.com]
• 11. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. 2-Chloro-1-p-tolyl-ethanone | 4209-24-9 [chemicalbook.com]
• 14. 2-Bromo-3'-chloropropiophenone | 34911-51-8 [chemicalbook.com]
• 15. 2,4,6-Trimethylbenzoyldiphenylphosphine oxide (TPO) analog: a non-cytotoxic type-I photoinitiator for free radical photopolymerization - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. The Photoinitiator Lithium Phenyl (2,4,6-Trimethylbenzoyl) Phosphinate with Exposure to 405 nm Light Is Cytotoxic to Mammalian Cells but Not Mutagenic in Bacterial Reverse Mutation Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive guide to the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a valuable intermediate in organic synthesis. The protocol herein is based on the well-established Friedel-Crafts acylation reaction, a cornerstone of carbon-carbon bond formation in aromatic chemistry. This document offers a detailed experimental procedure, insights into the reaction mechanism, safety protocols, and methods for purification and characterization, designed to ensure both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, also known as 2-chloro-1-mesitylethanone, is a substituted α-chloroacetophenone. The presence of the reactive α-chloro ketone moiety makes it a versatile building block for the synthesis of a variety of more complex molecules, including pharmaceuticals and other specialty chemicals. The trimethylated phenyl group (mesityl group) provides steric hindrance and electronic effects that can influence subsequent reactions, offering a handle for regioselective transformations.

The synthesis of this target molecule is achieved through the Friedel-Crafts acylation of mesitylene (1,3,5-trimethylbenzene) with chloroacetyl chloride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride. This electrophilic aromatic substitution reaction is a robust and widely used method for the preparation of aryl ketones.

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via a classical Friedel-Crafts acylation mechanism. The key steps are as follows:

• Formation of the Acylium Ion: Chloroacetyl chloride reacts with the Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), to form a highly electrophilic acylium ion. The aluminum chloride coordinates to the chlorine atom of the acid chloride, polarizing the C-Cl bond and facilitating its cleavage to generate the resonance-stabilized acylium ion.

• Electrophilic Aromatic Substitution: The electron-rich mesitylene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This results in the formation of a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion. The high nucleophilicity of the mesitylene ring, due to the electron-donating effect of the three methyl groups, drives this step forward.

• Deprotonation and Regeneration of Aromaticity: A weak base, such as the AlCl₄⁻ complex, removes a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the ring and regenerating the aluminum chloride catalyst. The liberated proton combines with a chloride ion to form hydrogen chloride gas.

The choice of a suitable solvent is critical. While various solvents can be used in Friedel-Crafts reactions, non-polar solvents like carbon disulfide or dichloromethane are often employed.[1] Carbon disulfide is particularly effective as it is a good solvent for the reactants and does not complex strongly with the aluminum chloride catalyst.

Experimental Protocol

This section details a step-by-step procedure for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Mesitylene (1,3,5-trimethylbenzene)	120.19	12.0 g (13.9 mL)	0.10
Chloroacetyl chloride	112.94	12.4 g (8.8 mL)	0.11
Anhydrous Aluminum Chloride (AlCl₃)	133.34	14.7 g	0.11
Carbon Disulfide (CS₂)	76.13	100 mL	-
Dichloromethane (CH₂Cl₂)	84.93	50 mL	-
Crushed Ice	-	~200 g	-
Concentrated Hydrochloric Acid (HCl)	36.46	50 mL	-
Saturated Sodium Bicarbonate Solution (NaHCO₃)	-	2 x 50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	~10 g	-
Ethanol (for recrystallization)	46.07	As needed	-

Equipment

• 500 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a gas trap (e.g., a drying tube filled with calcium chloride connected to a tube leading to a beaker of water to absorb HCl gas)

• Ice bath

• Heating mantle

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Reaction Workflow Diagram

Figure 1: Experimental workflow for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Step-by-Step Procedure

• Reaction Setup: Assemble a dry 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Attach a gas trap to the top of the condenser to neutralize the evolved hydrogen chloride gas.

• Charging the Flask: To the flask, add anhydrous aluminum chloride (14.7 g, 0.11 mol) and carbon disulfide (100 mL).

• Cooling: Cool the flask in an ice bath to a temperature of 0-5 °C with stirring.

• Addition of Reactants: In the dropping funnel, place a solution of mesitylene (12.0 g, 0.10 mol) in a small amount of carbon disulfide. Slowly add chloroacetyl chloride (12.4 g, 0.11 mol) to the stirred suspension of aluminum chloride in carbon disulfide over a period of 15 minutes.

• After the addition of chloroacetyl chloride is complete, add the mesitylene solution dropwise from the dropping funnel over 30 minutes, maintaining the temperature between 0-5 °C.

• Reaction: After the addition of mesitylene is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto a mixture of crushed ice (~200 g) and concentrated hydrochloric acid (50 mL) in a large beaker with stirring. This will hydrolyze the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and add dichloromethane (50 mL) to aid in separation. Separate the organic layer.

• Wash the organic layer sequentially with water (50 mL) and two portions of saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from ethanol.[2] Dissolve the crude solid in a minimum amount of hot ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Isolation of Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry to a constant weight. The expected melting point of the purified product is 62-63 °C.[3]

Safety Precautions

• Chloroacetyl chloride is highly corrosive, a lachrymator, and reacts violently with water. Handle it with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Anhydrous aluminum chloride is also corrosive and reacts vigorously with moisture. Handle it in a dry environment and avoid inhalation of the dust.

• Carbon disulfide is highly flammable and toxic. All operations involving carbon disulfide should be conducted in a fume hood, away from any sources of ignition.

• The reaction evolves hydrogen chloride gas , which is corrosive and toxic. The gas trap is essential to neutralize the evolved HCl.

Characterization

The identity and purity of the synthesized 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone can be confirmed by various analytical techniques:

• Melting Point: The melting point of the purified product should be sharp and consistent with the literature value of 62-63 °C.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show a singlet for the two protons of the -CH₂Cl group, a singlet for the aromatic protons of the mesitylene ring, and singlets for the three methyl groups.

  • ¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon, the carbon of the -CH₂Cl group, the aromatic carbons, and the methyl carbons.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the carbonyl (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone via Friedel-Crafts acylation. By understanding the underlying reaction mechanism and adhering to the described experimental procedures and safety precautions, researchers can successfully synthesize this valuable chemical intermediate for use in a wide range of applications in organic synthesis and drug development.

References

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. (2022). Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1073–1077. [Link]

• Synthetic method of 2-chloro-1-(1-chlorocyclopropyl) ethanone. (2022).

• Ethanone, 1-(2,4,6-trimethylphenyl)-. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. (2022). ResearchGate. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. (2023). SciHorizon. [Link]

• Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. (2007). Indian Journal of Chemistry - Section B, 46B(6), 1026-1031. [Link]

• Method for preparing (S) -2-chloro-1- (3-hydroxyphenyl) ethanol. (2021).

• Solvent Effects in Friedel–Crafts Reaction. (2019). Chemistry Stack Exchange. [Link]

• Cleaner Routes for Friedel-Crafts Acylation. (2010). ResearchGate. [Link]

• Acetyl exchange between acetylmesitylene and acetyl chloride under Friedel–Crafts conditions. (1978). J. Chem. Soc., Chem. Commun., (6), 271-272. [Link]

• 1,3,5-Trineopentylbenzene. VII. Friedel-Crafts Reactions of 1,3,5-Trineopentylbenzene with Acyl Chlorides and Preparations of Some Chloro Derivatives of 1,3,5-Trineopentylbenzene. (1974). Acta Chemica Scandinavica, 28b, 1129-1134. [Link]

• Ethanone, 2-chloro-1-[4-[4-(chloroacetyl)phenoxy]phenyl]-. (n.d.). SpectraBase. Retrieved January 26, 2026, from [Link]

• NMR Assignments for 2-Ethyl-Indanone. (2013). University of Utah. [Link]

• 2-Chloro-1-(2,4,6-trimethoxyphenyl)ethanone. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Figure S15. 1 H NMR spectrum of 1-(3-Chlorophenyl)ethanone oxime (2h). (2019). ResearchGate. [Link]

• Figure S6. 13 C NMR spectrum of 1-(3-Methylphenyl)ethanone oxime (2c). (2019). ResearchGate. [Link]

• Ethanone, 1-(2-chlorophenyl)-. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-CHLORO-1-(2,4,6-TRIMETHYL-PHENYL)-ETHANONE | 50690-12-5 [chemicalbook.com]

Application Notes and Protocols: A Detailed Guide to the Friedel-Crafts Acylation of Mesitylene

Introduction: The Strategic Importance of Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of electrophilic aromatic substitution, enabling the direct formation of a carbon-carbon bond to introduce an acyl group onto an aromatic ring.[1][2] This reaction, first reported by Charles Friedel and James Crafts in 1877, has become an indispensable tool in organic synthesis, particularly in the pharmaceutical and fine chemical industries for the construction of aryl ketones.[3] Unlike the related Friedel-Crafts alkylation, the acylation reaction offers significant advantages, including the prevention of carbocation rearrangements and polysubstitution due to the deactivating nature of the introduced acyl group.[1][3][4]

This guide provides a comprehensive, step-by-step protocol for the Friedel-Crafts acylation of mesitylene (1,3,5-trimethylbenzene) to synthesize 2',4',6'-trimethylacetophenone. Mesitylene, a highly activated aromatic compound, serves as an excellent substrate for this transformation. The protocols and insights provided herein are curated for researchers, scientists, and drug development professionals to ensure a robust and reproducible experimental outcome.

Reaction Mechanism: The Electrophilic Acylium Ion

The Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism. The key to this reaction is the in-situ generation of a highly reactive electrophile, the acylium ion.[1][2][5]

• Formation of the Acylium Ion: The reaction is initiated by the interaction of the Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), with the acylating agent, acetyl chloride. The aluminum chloride coordinates to the chlorine atom of the acetyl chloride, polarizing the carbon-chlorine bond and facilitating its cleavage.[6] This results in the formation of a resonance-stabilized acylium ion and the tetrachloroaluminate anion (AlCl₄⁻).[1][5]

• Electrophilic Attack: The electron-rich π system of the mesitylene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as the sigma complex or arenium ion.

• Deprotonation and Regeneration of Aromaticity: A weak base, the tetrachloroaluminate anion (AlCl₄⁻), abstracts a proton from the carbon bearing the newly added acyl group.[7] This restores the aromaticity of the ring, yielding the final product, 2',4',6'-trimethylacetophenone, and regenerating the aluminum chloride catalyst along with the formation of hydrogen chloride (HCl).[5][7]

Diagram of the Reaction Mechanism

Caption: A step-by-step workflow for the synthesis of 2',4',6'-trimethylacetophenone.

Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 25 g of mesitylene, 75 g of carbon disulfide, and 30 g of freshly distilled acetyl chloride. [8]It is crucial to perform this setup in a well-ventilated fume hood as carbon disulfide is highly volatile and flammable, and acetyl chloride is corrosive.

• Catalyst Addition: While stirring the mixture, gradually add 33 g of finely powdered, anhydrous aluminum chloride through the top of the condenser in small portions. [8]The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux. [5][9]Anhydrous conditions are critical as aluminum chloride reacts violently with water. [5]

• Reaction Completion: After the addition of aluminum chloride is complete, gently warm the reaction mixture on a water bath for 15 minutes to ensure the reaction goes to completion. [8]

• Work-up: Quenching and Hydrolysis: Carefully pour the reaction mixture onto a slurry of crushed ice in a large beaker. [8]This step quenches the reaction and hydrolyzes the aluminum chloride complexes. Add 10 mL of concentrated hydrochloric acid to dissolve any remaining aluminum salts. [8]This should be performed in a fume hood due to the evolution of HCl gas.

• Isolation by Steam Distillation: Set up a steam distillation apparatus and distill the mixture until no more oily droplets are observed in the distillate. [8]This separates the volatile organic product from non-volatile inorganic salts and tars.

• Extraction: Transfer the distillate to a separatory funnel and extract the aqueous layer with two portions of benzene. [8]Combine the organic extracts.

• Washing: Wash the combined organic extracts sequentially with a 10% sodium hydroxide solution to remove any acidic impurities, followed by a wash with water to remove any remaining base. [8]

• Drying: Dry the organic layer over anhydrous calcium chloride. [8]

• Purification by Distillation: Filter the dried organic solution to remove the drying agent and transfer it to a distillation apparatus. Distill the solution, collecting the fraction that boils between 230-240 °C. [8]The expected product, 2',4',6'-trimethylacetophenone, is a colorless liquid. [8][10]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves. [11]* Fume Hood: All manipulations involving volatile, flammable, or corrosive reagents such as carbon disulfide, acetyl chloride, and aluminum chloride must be conducted in a certified chemical fume hood. [5][11]* Anhydrous Conditions: Aluminum chloride is extremely water-sensitive and will react exothermically with moisture, releasing HCl gas. [5][9]Ensure all glassware is thoroughly dried before use.

• Acetyl Chloride: This reagent is corrosive and a lachrymator. [11]Avoid inhalation of vapors and contact with skin and eyes. [11]* Carbon Disulfide: A highly flammable and toxic solvent. Work away from any potential ignition sources.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to institutional guidelines.

Troubleshooting and Key Considerations

• Low Yield: Insufficiently anhydrous conditions can deactivate the aluminum chloride catalyst, leading to lower yields. Ensure all reagents and glassware are dry.

• Di-acylation: Although the acyl group is deactivating, the highly activated nature of mesitylene can sometimes lead to di-acylation products, especially if an excess of the acylating agent and catalyst are used under harsh conditions. [12][13]Controlling the stoichiometry and reaction temperature is key to maximizing the yield of the mono-acylated product.

• Reversibility: Friedel-Crafts acylations involving aliphatic acyl groups can exhibit some degree of reversibility. [12]Adhering to the recommended reaction time and temperature will minimize this.

Characterization of 2',4',6'-Trimethylacetophenone

The identity and purity of the synthesized 2',4',6'-trimethylacetophenone can be confirmed by various analytical techniques:

Property	Value
Molecular Formula	C₁₁H₁₄O
Molecular Weight	162.23 g/mol
Appearance	Clear colorless to light yellow liquid [10]
Boiling Point	235-236 °C (lit.) [10]
Density	0.975 g/mL at 25 °C (lit.) [10]
Refractive Index (n²⁰/D)	1.517 (lit.) [10]

Further characterization can be performed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the structure.

References

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) – Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Scribd. Friedel Crafts Acylation. Retrieved from [Link]

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.

• The Good Scents Company. 2',4',6'-trimethyl acetophenone. Retrieved from [Link]

• YouTube. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• YouTube. (2020, October 20). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Retrieved from [Link]

• ResearchGate. Friedel–Crafts acylations of aromatic hydrocarbons. Part VIII. Mono and di-acylation of mesitylene. Retrieved from [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, July 7). Steric Effects in Friedel-Crafts Reactions. Retrieved from [Link]

• ResearchGate. Friedel‐Crafts alkylation and acylation of mesitylene with.... Retrieved from [Link]

• PrepChem.com. Preparation of 2′,4′,6′-trimethylacetophenone. Retrieved from [Link]

• Google Patents. CN1800143A - 2,4,6-trimethylaniline synthesis method.

• Chemguide. the acylation of benzene - electrophilic substitution. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. websites.umich.edu [websites.umich.edu]
• 6. youtube.com [youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. prepchem.com [prepchem.com]
• 9. youtube.com [youtube.com]
• 10. 2',4',6'-TRIMETHYLACETOPHENONE | 1667-01-2 [chemicalbook.com]
• 11. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 12. researchgate.net [researchgate.net]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: A Multi-Modal Analytical Framework for Monitoring the Synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

Introduction: The Imperative for Precision in Chemical Synthesis

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, an α-chloroacetophenone derivative, serves as a critical intermediate in the synthesis of more complex molecules within the pharmaceutical and agrochemical industries. Its synthesis, typically achieved via the Friedel-Crafts acylation of mesitylene, requires stringent monitoring to ensure optimal yield, control impurity profiles, and guarantee the safety and efficiency of the process.[1][2] The reaction involves the electrophilic substitution of mesitylene with chloroacetyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[3]

This application note provides a detailed, multi-faceted analytical strategy for real-time and post-reaction monitoring. We move beyond simple procedural lists to explain the causality behind the choice of methods, offering a self-validating system for researchers and process chemists. Our approach integrates High-Performance Liquid Chromatography (HPLC) for quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) for confirmation and impurity identification, and Nuclear Magnetic Resonance (NMR) Spectroscopy for structural verification and mechanistic insights.

Synthesis Overview: The Friedel-Crafts Acylation Pathway

The core reaction involves the formation of a highly reactive acylium ion from chloroacetyl chloride and aluminum chloride. This electrophile then attacks the electron-rich mesitylene ring to form the desired ketone product.

• Reactants: Mesitylene (1,3,5-trimethylbenzene), Chloroacetyl Chloride

• Catalyst: Anhydrous Aluminum Chloride (AlCl₃)

• Solvent: An inert solvent such as Dichloromethane (DCM) or Carbon Disulfide (CS₂)

The reaction is exothermic and produces hydrogen chloride (HCl) gas as a byproduct, necessitating careful control of temperature and appropriate safety measures.[3] Monitoring is essential to track the consumption of mesitylene, the formation of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, and the potential emergence of side-products, such as di-acylated species or isomers if the reaction conditions are not optimal.

Primary Quantitative Tool: High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: HPLC is the cornerstone of our monitoring strategy due to its exceptional ability to separate and quantify non-volatile and thermally sensitive compounds at various stages of the reaction. A reverse-phase C18 column is selected for its versatility and effectiveness in separating aromatic compounds of moderate polarity. The separation is driven by the differential partitioning of the analytes between the non-polar stationary phase and a polar mobile phase.[4] UV detection is highly effective as both the starting material (mesitylene) and the product contain chromophores (aromatic ring and, in the product, a carbonyl group) that absorb UV light.

Application Protocol: RP-HPLC Method

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 245 nm.

• Injection Volume: 10 µL.

2. Reagent and Standard Preparation:

• Diluent: Acetonitrile:Water (70:30, v/v).

• Standard Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of reference standards for Mesitylene and 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone. Dissolve each in a separate 10 mL volumetric flask with the diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 10, 25, 50, 100 µg/mL) by serially diluting the stock solutions.

3. Sample Preparation (Reaction Monitoring):

• Carefully withdraw an aliquot (~50 µL) from the reaction mixture at specified time intervals.

• Immediately quench the reaction by adding the aliquot to 1 mL of a cold 1:1 mixture of water and acetonitrile. This neutralizes the catalyst and stops the reaction.

• Vortex the mixture thoroughly.

• Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• Analyze immediately.

Expected Data & Interpretation

The primary objective is to observe the decrease in the peak area of mesitylene and the corresponding increase in the peak area of the product over time.

Compound	Expected Retention Time (min)	Key Diagnostic Feature
Mesitylene (Starting Material)	~3.5	Peak area decreases as the reaction progresses.
2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone (Product)	~5.2	Peak area increases and then plateaus upon completion.

Confirmatory Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Rationale: GC-MS serves as a powerful confirmatory tool. It provides orthogonal separation to HPLC and delivers mass data, which unequivocally confirms the identity of the product by its molecular weight (MW: 196.67 g/mol ).[5] Furthermore, GC-MS is exceptionally sensitive for identifying volatile impurities or side-products that may not be resolved by HPLC.[6] A key consideration for α-chloro ketones is their potential for thermal lability; therefore, a carefully optimized temperature program and injector temperature are crucial to prevent in-source degradation.[7][8]

Application Protocol: GC-MS Method

1. Instrumentation and Conditions:

• GC-MS System: Standard GC system coupled to a mass spectrometer (e.g., a single quadrupole).

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Initial temp 80 °C, hold for 2 min. Ramp at 15 °C/min to 280 °C, hold for 5 min.

• MS Transfer Line Temp: 280 °C.

• Ion Source Temp: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-400 m/z.

2. Sample Preparation:

• Use the same quenched and filtered samples prepared for HPLC analysis.

• Further dilute the sample 1:10 with pure acetonitrile if necessary to avoid detector saturation.

Expected Data & Interpretation

The mass spectrum provides a molecular fingerprint for positive identification.

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z)
Mesitylene	~4.1	120 (M⁺) , 105 (M-CH₃)⁺
2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone	~9.8	196/198 (M⁺, Cl isotope pattern) , 147 (M-CH₂Cl)⁺, 119 (M-COCH₂Cl)⁺

Structural & Mechanistic Insights: NMR Spectroscopy

Expertise & Rationale: ¹H NMR spectroscopy offers unambiguous structural confirmation and can be used for in-situ or ex-situ reaction monitoring.[9] The high symmetry of mesitylene provides a very simple starting spectrum, making the appearance of new, distinct signals from the product easy to track. Monitoring the integral ratio of the aromatic protons of mesitylene to the newly formed chloromethyl protons of the product provides a direct measure of reaction conversion.[10]

Application Protocol: ¹H NMR Analysis

1. Instrumentation:

• NMR Spectrometer: 400 MHz or higher.

• Solvent: Chloroform-d (CDCl₃).

2. Sample Preparation (Ex-situ):

• Take a quenched aliquot (~0.5 mL) prepared as for HPLC.

• Evaporate the solvent under a stream of nitrogen.

• Redissolve the residue in ~0.7 mL of CDCl₃.

• Transfer to an NMR tube.

Expected Data & Interpretation

The transformation is clearly observed by the disappearance of starting material signals and the appearance of product signals.

Compound	Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Mesitylene (Reactant)	Ar-H	~6.8	singlet	3H
Ar-CH₃	~2.3	singlet	9H
Product	-CO-CH₂ -Cl	~4.6	singlet	2H
Ar-H	~6.9	singlet	2H
para-CH₃	~2.3	singlet	3H
ortho-CH₃	~2.2	singlet	6H

Note: The aromatic protons of mesitylene (3H) will be replaced by the aromatic protons of the product (2H), and a new singlet for the -CH₂Cl group will appear.

Integrated Analytical Workflow

A robust monitoring strategy combines these techniques at different stages of the process, from in-process control to final product release.

Caption: Integrated workflow for monitoring the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

References

• I. I. F. S. D. S. M. F. A. El-Maksoud Afaf A. El-Maksoud, "Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone," IUCrData, vol. 7, no. 11, p. x221133, 2022. [Online]. Available: [Link]

• Organic Chemistry Portal, "Friedel-Crafts Acylation," Organic Chemistry Portal, 2021. [Online]. Available: [Link]

• S. J. Archibald et al., "Raman spectroscopy as a tool for monitoring mesoscale continuous-flow organic synthesis: Equipment interface and assessment in four medicinally-relevant reactions," Beilstein Journal of Organic Chemistry, vol. 9, pp. 1996-2007, 2013. [Online]. Available: [Link]

• G. A. Eiceman, Z. Karpas, and H. H. Hill Jr., "Gas Chromatography," Ion Mobility Spectrometry, Third Edition, CRC Press, 2014.

• A. D. M. van der Bent et al., "Inline Reaction Monitoring of Amine-Catalyzed Acetylation of Benzyl Alcohol Using a Microfluidic Stripline Nuclear Magnetic Resonance Setup," Journal of the American Chemical Society, vol. 141, no. 12, pp. 4914–4920, 2019. [Online]. Available: [Link]

• S. C. Rutan, P. W. Carr, J. M. Davis, "Gas Chromatography," Principles of Analytical Chemistry, pp. 485-520, 2000.

• R. K. Singh, A. Kumar, A. K. Mittal, P. K. Pandey, "Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds," LCGC International, 2015. [Online]. Available: [Link]

• M. H. Sarvari, H. Sharghi, "Reactions on a Solid Surface. A Simple, Economical and Efficient Friedel-Crafts Acylation Reaction over Zinc Oxide (ZnO) as a New Catalyst," The Journal of Organic Chemistry, vol. 69, no. 20, pp. 6953-6956, 2004. [Online]. Available: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. websites.umich.edu [websites.umich.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-CHLORO-1-(2,4,6-TRIMETHYL-PHENYL)-ETHANONE | 50690-12-5 [chemicalbook.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features [scirp.org]
• 8. scirp.org [scirp.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Raman spectroscopy as a tool for monitoring mesoscale continuous-flow organic synthesis: Equipment interface and assessment in four medicinally-relevant reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone. As a key intermediate in various synthetic pathways, optimizing the preparation of this α-chloro ketone is crucial for the successful development of downstream products. This guide, developed by Senior Application Scientists, provides in-depth troubleshooting advice, frequently asked questions, and a validated experimental protocol to ensure you can confidently and efficiently perform this synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone via the Friedel-Crafts acylation of mesitylene with chloroacetyl chloride.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low yields in this Friedel-Crafts acylation can stem from several factors. A systematic approach to troubleshooting is recommended.

• Moisture Contamination: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water present in the glassware, solvent, or reagents will react with and deactivate the catalyst.[1]

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Use anhydrous solvents, and freshly opened or properly stored anhydrous aluminum chloride.

• Insufficient Catalyst: Friedel-Crafts acylations often require stoichiometric amounts of the Lewis acid catalyst. This is because the ketone product can form a complex with the catalyst, effectively removing it from the catalytic cycle.

  • Solution: A molar ratio of at least 1.1 to 1.2 equivalents of AlCl₃ relative to the limiting reagent (typically chloroacetyl chloride) is recommended to drive the reaction to completion.

• Suboptimal Reaction Temperature: The reaction temperature is a critical parameter. While the reaction is often initiated at low temperatures (0-5 °C) to control the initial exothermic reaction between AlCl₃ and chloroacetyl chloride, insufficient heating may lead to an incomplete reaction. Conversely, excessively high temperatures can promote side reactions.

  • Solution: After the initial addition of reagents at low temperature, allow the reaction to gradually warm to room temperature and then, if necessary, gently heat to 40-50 °C to ensure completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Poor Quality Reagents: The purity of mesitylene and chloroacetyl chloride is crucial. Impurities can lead to the formation of byproducts and consume the catalyst.

  • Solution: Use freshly distilled mesitylene and high-purity chloroacetyl chloride.

Question: I am observing the formation of multiple products in my reaction mixture. What are the likely side products and how can I minimize them?

Answer:

The primary side product of concern in the acylation of mesitylene is the diacylated product.

• Diacylation: Although the acyl group is deactivating, the high reactivity of mesitylene can sometimes lead to the formation of a diacylated byproduct, 1,3-bis(chloroacetyl)-2,4,6-trimethylbenzene.[2]

  • Solution: To minimize diacylation, use a molar ratio of mesitylene to chloroacetyl chloride that is at least 1:1 or with a slight excess of mesitylene. Slow, controlled addition of the chloroacetyl chloride to the mixture of mesitylene and AlCl₃ can also help to maintain a low concentration of the acylating agent and favor mono-acylation.

• Other Impurities: Impurities in the starting materials can also lead to a complex product mixture.

  • Solution: As mentioned previously, ensure the use of high-purity reagents. Purification of the crude product by column chromatography or recrystallization is often necessary to isolate the desired mono-acylated product.

Question: The work-up of my reaction is problematic, resulting in a low recovery of the product. What is the correct procedure?

Answer:

A careful work-up procedure is essential for maximizing the recovery of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

• Quenching: The reaction mixture contains a complex of the product with aluminum chloride, which must be hydrolyzed.

  • Solution: The reaction should be quenched by slowly and carefully pouring the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.[3] This will break down the aluminum chloride complex and dissolve the inorganic salts in the aqueous layer.

• Extraction: Incomplete extraction will lead to product loss.

  • Solution: After quenching, ensure thorough extraction of the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL for a small-scale reaction).[3] Combine the organic layers for subsequent washing.

• Washing: The combined organic extracts should be washed to remove any remaining acid and inorganic impurities.

  • Solution: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine to aid in the removal of water.[3]

• Drying and Concentration: Residual water in the organic layer can interfere with purification and characterization.

  • Solution: Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate, filter, and then remove the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Friedel-Crafts acylation in this synthesis?

A1: The reaction proceeds via an electrophilic aromatic substitution mechanism. First, the Lewis acid (AlCl₃) coordinates to the chlorine atom of chloroacetyl chloride, leading to the formation of a highly electrophilic acylium ion. The electron-rich mesitylene ring then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (a sigma complex). Finally, a proton is abstracted from the ring, restoring aromaticity and yielding the final product, 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.[4][5]

Q2: Why is an inert solvent like dichloromethane or carbon disulfide often used?

A2: An inert solvent is used to facilitate stirring and heat transfer, and to keep the reactants in the same phase. Dichloromethane is a common choice as it is a good solvent for the reactants and the aluminum chloride complex, and it is relatively unreactive under the reaction conditions. Carbon disulfide is another traditional solvent for this reaction.

Q3: Can I use other Lewis acids besides aluminum chloride?

A3: While aluminum chloride is the most common and effective Lewis acid for this reaction, other Lewis acids such as ferric chloride (FeCl₃) can also be used, although they may be less reactive.[3] The choice of Lewis acid can influence the reaction conditions and yield.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be conveniently monitored by Thin Layer Chromatography (TLC).[3][6] A suitable mobile phase would be a mixture of hexanes and ethyl acetate. The starting material (mesitylene) will have a higher Rf value than the more polar product. The reaction is considered complete when the starting material spot is no longer visible by TLC.

Q5: What are the key safety precautions I should take when performing this synthesis?

A5: This reaction involves several hazardous materials and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Anhydrous Aluminum Chloride: It is a corrosive solid that reacts violently with water, releasing HCl gas. Handle it in a dry environment and avoid inhalation of dust.[1]

• Chloroacetyl Chloride: It is a corrosive and lachrymatory liquid. Handle with care and avoid inhaling its vapors.

• Reaction Quenching: The quenching of the reaction with water is highly exothermic and will generate HCl gas. This should be done slowly and cautiously in an ice bath.

Optimized Reaction Conditions

The following table summarizes the optimized reaction conditions for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Parameter	Recommended Condition	Rationale
Mesitylene	1.0 equivalent	Starting aromatic compound.
Chloroacetyl Chloride	1.0 - 1.1 equivalents	Acylating agent. A slight excess can ensure full conversion of mesitylene.
Aluminum Chloride (AlCl₃)	1.1 - 1.2 equivalents	Lewis acid catalyst. A stoichiometric amount is necessary.
Solvent	Anhydrous Dichloromethane (DCM)	Inert solvent to facilitate the reaction.
Temperature	0 °C for addition, then warm to RT, and optionally heat to 40-50 °C	Controls the initial exothermic reaction and ensures completion.
Reaction Time	2 - 4 hours (monitor by TLC)	Typical reaction time, but should be confirmed by monitoring.

Experimental Protocol

This protocol is for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone on a laboratory scale.

Materials:

• Mesitylene (1.0 eq)

• Chloroacetyl chloride (1.05 eq)

• Anhydrous aluminum chloride (1.15 eq)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate and Hexanes for chromatography (if needed)

• Ethanol for recrystallization (if needed)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a bubbler or a trap containing a dilute NaOH solution).

• Under an inert atmosphere (N₂ or Ar), charge the flask with anhydrous aluminum chloride (1.15 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of chloroacetyl chloride (1.05 eq) and mesitylene (1.0 eq) in anhydrous dichloromethane.

• Add the solution from the dropping funnel to the stirred AlCl₃ suspension dropwise over 30-60 minutes, maintaining the internal temperature below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-3 hours, monitoring the reaction progress by TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Once the reaction is complete, cool the mixture back to 0 °C and slowly and carefully pour it into a beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl.

• Transfer the quenched mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x volume of aqueous layer).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using a hexanes/ethyl acetate gradient.

Reaction Workflow

Caption: Workflow for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Characterization Data

Expected ¹H NMR (CDCl₃) Chemical Shifts:

• Aromatic Protons (s, 2H): Approximately δ 6.8-7.0 ppm. The two aromatic protons are equivalent due to the symmetry of the molecule.

• Chloromethyl Protons (s, 2H): Approximately δ 4.5-4.7 ppm. A singlet for the two protons of the -CH₂Cl group.

• Methyl Protons (para) (s, 3H): Approximately δ 2.3 ppm. The methyl group para to the acyl group.

• Methyl Protons (ortho) (s, 6H): Approximately δ 2.2 ppm. The two equivalent methyl groups ortho to the acyl group.

Expected ¹³C NMR (CDCl₃) Chemical Shifts:

• Carbonyl Carbon (C=O): Approximately δ 195-200 ppm.

• Aromatic Carbons: In the range of δ 128-140 ppm.

• Chloromethyl Carbon (-CH₂Cl): Approximately δ 45-50 ppm.

• Methyl Carbons: In the range of δ 19-22 ppm.

Physical Properties:

• Melting Point: 62-63 °C[7][8]

• Boiling Point: 95-130 °C at 0.7 Torr[7][8]

References

• Organic Syntheses Procedure. (n.d.). [ - Methanaminium, N-[2-chloro-3-(dimethylamino)-2-propenylidene]-N-methyl-, hexafluorophosphate(1-)-]. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 2-chloro-N,N,N-trialkylethanaminium salts and related hydroxy-analogues as analytical standards for monitoring potential chemical warfare agent precursors. Retrieved from [Link]

• PubChem. (n.d.). Ethanone, 1-(2,4,6-trimethylphenyl)-. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-(2,4,6-trimethoxyphenyl)ethanone. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• ResearchGate. (2018). Efficient Synthesis of α-Glycosyl Chlorides Using 2-Chloro-1,3-dimethylimidazolinium Chloride: A Convenient Protocol for Quick One-Pot Glycosylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• University of Michigan. (n.d.). A Discovery-Based Friedel-Crafts Acylation Experiment: Student-Designed Experimental Prodedure A. Retrieved from [Link]

• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield.. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Chloro-1-(4-methoxyphenyl)ethanone. Retrieved from [Link]

• University of Utah. (n.d.). NMR Assignments for 2-Ethyl-Indanone. Retrieved from [Link]

• Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of 1-chloro-2-methylpropane. Retrieved from [Link]

• SpectraBase. (n.d.). Ethanone, 2-chloro-1-[4-[4-(chloroacetyl)phenoxy]phenyl]- - Optional[13C NMR]. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Steric Effects in Friedel-Crafts Reactions. Retrieved from [Link]

Sources

• 1. websites.umich.edu [websites.umich.edu]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 6. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. 2-CHLORO-1-(2,4,6-TRIMETHYL-PHENYL)-ETHANONE | 50690-12-5 [chemicalbook.com]

Reference Data & Comparative Studies

A Spectroscopic Guide to the Structural Validation of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel and synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and validation of the structure of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a substituted aromatic ketone, through a multi-technique spectroscopic approach. In the absence of readily available experimental spectra for the target compound, this guide will employ a predictive methodology, grounded in fundamental spectroscopic principles and supported by comparative data from its close structural analog, 1-(2,4,6-trimethylphenyl)ethanone.

Introduction to the Analyte and the Imperative of Structural Validation

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone (also known as 2-chloro-1-mesitylethanone) possesses a unique substitution pattern that is expected to give rise to a distinct spectroscopic fingerprint. The presence of a sterically hindered trimethylphenyl (mesityl) group and an α-chloro ketone moiety dictates its chemical reactivity and potential biological activity. Accurate structural elucidation is paramount to understanding its properties and ensuring the integrity of any subsequent research.

This guide will systematically deconstruct the expected spectroscopic signatures of the target molecule using Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section will explain the causal relationship between the molecular structure and the predicted spectral features, offering a robust framework for its validation.

Predicted ¹H NMR Spectral Analysis

Proton NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms within a molecule. For 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, we can predict the following signals:

• Aromatic Protons (Ar-H): The 2,4,6-trimethylphenyl group has two equivalent aromatic protons. Due to the symmetrical substitution pattern, these protons are chemically equivalent and are expected to appear as a single signal, a singlet. Their chemical shift will be influenced by the electron-donating methyl groups and the electron-withdrawing acetyl group. A predicted chemical shift would be in the region of δ 6.8-7.0 ppm .

• Chloromethyl Protons (-CH₂Cl): The two protons of the chloromethyl group are adjacent to an electron-withdrawing chlorine atom and a carbonyl group. This deshielding environment will cause their signal to appear at a relatively downfield region for aliphatic protons. We predict a singlet at approximately δ 4.5-4.8 ppm . The integration of this signal would correspond to two protons.

• Methyl Protons (Ar-CH₃): The three methyl groups on the aromatic ring are in two different chemical environments. The two methyl groups at the ortho positions (2 and 6) are equivalent due to symmetry. The methyl group at the para position (4) is unique. Therefore, we expect two distinct singlets for the methyl protons.

  • The two ortho-methyl groups are predicted to resonate at a slightly different chemical shift compared to the para-methyl group due to the steric hindrance and electronic effects of the adjacent acetyl group. We anticipate a singlet for the six protons of the two ortho-methyl groups around δ 2.3-2.4 ppm .

  • The single para-methyl group is expected to produce a singlet for its three protons at a slightly different chemical shift, likely around δ 2.2-2.3 ppm .

Comparison with 1-(2,4,6-trimethylphenyl)ethanone:

The primary difference in the ¹H NMR spectrum of the non-chlorinated analog is the signal for the acetyl methyl group, which appears as a singlet around δ 2.5 ppm. In our target molecule, this is replaced by the downfield-shifted chloromethyl singlet. The chemical shifts of the aromatic and methyl protons on the ring are expected to be very similar between the two compounds, with minor variations due to the influence of the chloromethyl group.

Predicted ¹³C NMR Spectral Analysis

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. For our target compound, we predict the following key signals:

• Carbonyl Carbon (C=O): The carbonyl carbon of a ketone typically appears in the downfield region of the spectrum. In this case, conjugation with the aromatic ring and the presence of the α-chloro substituent will influence its chemical shift. We predict this signal to be in the range of δ 195-205 ppm .

• Aromatic Carbons (Ar-C): The aromatic ring will exhibit several distinct signals:

  • The two aromatic carbons bearing a proton are equivalent and are expected to resonate around δ 128-130 ppm .

  • The carbon atom attached to the carbonyl group (C1) is a quaternary carbon and will be deshielded, appearing around δ 135-140 ppm .

  • The two carbons bearing the ortho-methyl groups (C2 and C6) are equivalent and predicted to be in the region of δ 138-142 ppm .

  • The carbon bearing the para-methyl group (C4) is predicted to be around δ 140-145 ppm .

• Chloromethyl Carbon (-CH₂Cl): This carbon is directly attached to the electronegative chlorine atom, causing a significant downfield shift. We predict its signal to be in the range of δ 45-50 ppm .

• Methyl Carbons (Ar-CH₃): As with the proton signals, we expect two distinct signals for the methyl carbons.

  • The two equivalent ortho-methyl carbons are predicted to appear around δ 20-22 ppm .

  • The para-methyl carbon is predicted to resonate at a similar chemical shift, around δ 21-23 ppm .

Infrared (IR) Spectroscopic Analysis

IR spectroscopy is a powerful tool for identifying functional groups. The key expected vibrational frequencies for 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone are:

• C=O Stretch: The carbonyl group of an aromatic ketone typically shows a strong absorption band. The presence of an α-halogen can slightly increase the frequency of this vibration. We predict a strong, sharp peak in the range of 1690-1710 cm⁻¹ .

• C-Cl Stretch: The carbon-chlorine bond will exhibit a stretching vibration in the fingerprint region of the spectrum, typically between 600-800 cm⁻¹ .

• Aromatic C-H Stretch: The stretching vibrations of the C-H bonds on the aromatic ring will appear as a series of sharp peaks just above 3000 cm⁻¹ .

• Aliphatic C-H Stretch: The C-H stretching vibrations of the methyl groups will be observed as sharp peaks just below 3000 cm⁻¹ .

• Aromatic C=C Stretch: The stretching vibrations of the carbon-carbon double bonds within the aromatic ring will give rise to several absorptions in the 1450-1600 cm⁻¹ region.

Comparative Insight:

The IR spectrum of 1-(2,4,6-trimethylphenyl)ethanone would show a similar C=O stretch, though perhaps at a slightly lower wavenumber due to the absence of the α-chloro substituent. The most significant difference would be the absence of the C-Cl stretching vibration in the fingerprint region.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, with a molecular formula of C₁₁H₁₃ClO, the predicted molecular weight is approximately 196.67 g/mol .

In an electron ionization (EI) mass spectrum, we would expect to see:

• Molecular Ion Peak (M⁺): A peak corresponding to the molecular ion at m/z 196. The presence of chlorine will result in a characteristic isotopic pattern, with an M+2 peak at m/z 198 with an intensity of about one-third of the M⁺ peak, due to the natural abundance of the ³⁷Cl isotope.

• Major Fragmentation Pathways:

  • Alpha-Cleavage: The most common fragmentation for ketones is cleavage of the bond adjacent to the carbonyl group. We would expect to see a prominent peak corresponding to the loss of the chloromethyl radical (•CH₂Cl), resulting in a stable acylium ion at m/z 147 . This is often the base peak.

    • [M - CH₂Cl]⁺ = C₁₀H₁₁O⁺

  • Loss of Chlorine: Loss of a chlorine radical (•Cl) from the molecular ion would result in a peak at m/z 161 .

  • Formation of the Mesityl Cation: Cleavage of the bond between the carbonyl carbon and the aromatic ring could lead to the formation of the mesityl cation at m/z 119 .

Comparative Fragmentation:

The mass spectrum of 1-(2,4,6-trimethylphenyl)ethanone (MW = 162.23 g/mol ) would show a molecular ion peak at m/z 162. The primary fragmentation would be the loss of a methyl radical (•CH₃) to form the same acylium ion at m/z 147. This shared fragment provides a strong comparative link between the two molecules.

Summary of Predicted and Comparative Spectroscopic Data

Technique	Predicted Data for 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone	Experimental/Comparative Data for 1-(2,4,6-trimethylphenyl)ethanone
¹H NMR	Ar-H: δ 6.8-7.0 (s, 2H); -CH₂Cl: δ 4.5-4.8 (s, 2H); o-CH₃: δ 2.3-2.4 (s, 6H); p-CH₃: δ 2.2-2.3 (s, 3H)	Ar-H: ~δ 6.8 (s, 2H); -COCH₃: ~δ 2.5 (s, 3H); o-CH₃: ~δ 2.3 (s, 6H); p-CH₃: ~δ 2.2 (s, 3H)
¹³C NMR	C=O: δ 195-205; Ar-C: δ 128-145; -CH₂Cl: δ 45-50; Ar-CH₃: δ 20-23	C=O: ~δ 208; Ar-C: ~δ 128-138; -COCH₃: ~δ 32; Ar-CH₃: ~δ 20-21
IR (cm⁻¹)	C=O: 1690-1710; C-Cl: 600-800; Ar C-H: >3000; Alkyl C-H: <3000	C=O: ~1685; Ar C-H: >3000; Alkyl C-H: <3000
MS (m/z)	M⁺: 196/198 (3:1); Fragments: 147, 161, 119	M⁺: 162; Fragments: 147, 119

Experimental Protocols

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the solid compound in 0.6-0.7 mL of a suitable deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆), in a standard 5 mm NMR tube.[1] CDCl₃ is a common choice for many organic compounds due to its excellent solvating properties.

• Instrument Setup: Acquire the spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Obtain a standard one-dimensional proton spectrum. Key parameters to set include an appropriate spectral width, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy (ATR Method)

• Background Spectrum: Record a background spectrum of the clean, empty Attenuated Total Reflectance (ATR) crystal.[2]

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring good contact.[2] A few milligrams of the solid is typically sufficient.[2]

• Spectrum Acquisition: Apply pressure to the sample using the instrument's pressure arm to ensure good contact with the crystal and acquire the sample spectrum.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue after the measurement.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 10-100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector: Set the injector temperature to a value that ensures rapid volatilization without thermal decomposition (e.g., 250 °C).

  • Column: Use a standard non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature that ensures elution of the compound (e.g., 280 °C).

• MS Method:

  • Ionization Mode: Use Electron Ionization (EI) at the standard energy of 70 eV.[3][4] This standard energy allows for comparison with library spectra.[3]

  • Mass Range: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

  • Data Acquisition: Acquire data in full scan mode to obtain the complete mass spectrum.

Visualizing the Validation Workflow

Figure 1. Workflow for the spectroscopic validation of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.

Conclusion

This guide has outlined a comprehensive, multi-faceted spectroscopic approach for the structural validation of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone. By leveraging the predictive power of ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry, and by drawing comparisons with a closely related analog, a robust and self-validating analytical framework is established. The detailed protocols and the causal explanations behind the expected spectral features provide researchers with the necessary tools and insights to confidently confirm the structure of this and other similar organic molecules, ensuring the integrity and reliability of their scientific endeavors.

References

• NIST. Ethanone, 1-(2,4,6-trimethylphenyl)-. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Linstrom, P.J. and Mallard, W.G. (eds.). National Institute of Standards and Technology, Gaithersburg MD, 20899. [Link]

• LCGC International. Understanding Electron Ionization Processes for GC–MS. [Link]

• Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. [Link]

• Chemistry LibreTexts. Mass Spectrometry of Some Common Functional Groups. [Link]

• CP Lab Safety. NMR Solvents. [Link]

• Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

• PubChem. 2-Chloro-1-(2,4,6-trimethoxyphenyl)ethanone. [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

A Comparative Guide to Lewis Acids in the Synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

Introduction: The Significance of an α-Chloro Ketone Intermediate

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is a valuable α-chloro ketone, a class of compounds renowned for their utility as versatile building blocks in organic synthesis.[1][2] Their dual reactivity—stemming from an electrophilic carbonyl carbon and a carbon atom susceptible to nucleophilic substitution—makes them powerful precursors for a wide array of more complex molecules, including various heterocyclic compounds with potential applications in medicinal chemistry and drug development.[1][2][3]

The synthesis of this specific ketone is most commonly achieved via the Friedel-Crafts acylation of mesitylene (1,3,5-trimethylbenzene) with chloroacetyl chloride. This electrophilic aromatic substitution reaction is critically dependent on the presence of a Lewis acid catalyst.[4][5] The choice of Lewis acid is not trivial; it profoundly impacts reaction efficiency, yield, cost, safety, and scalability. This guide provides an in-depth, objective comparison of common Lewis acids for this synthesis, supported by mechanistic insights and experimental protocols, to assist researchers in making an informed selection for their specific laboratory or process development needs.

The Heart of the Synthesis: The Friedel-Crafts Acylation Mechanism

The Friedel-Crafts acylation is a cornerstone of C-C bond formation in aromatic chemistry, developed by Charles Friedel and James Crafts in 1877.[4][6][7] The reaction proceeds through the generation of a highly electrophilic acylium ion, which then attacks the electron-rich aromatic ring.

The indispensable role of the Lewis acid (LA) is to activate the chloroacetyl chloride. It coordinates to the chlorine atom of the acyl chloride, polarizing the C-Cl bond and facilitating its cleavage to form a resonance-stabilized acylium ion.[4][8][9][10] This electrophile is then attacked by the nucleophilic mesitylene ring. The aromaticity is subsequently restored by the loss of a proton.

A key advantage of acylation over its counterpart, Friedel-Crafts alkylation, is the electron-withdrawing nature of the resulting carbonyl group. This deactivates the product ring, effectively preventing undesirable polyacylation reactions.[6][11] Furthermore, the resonance-stabilized acylium ion is not prone to the carbocation rearrangements that often plague alkylation reactions.[7][8]

Caption: General mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

A critical practical consideration is that the product ketone can also act as a Lewis base, forming a stable complex with the Lewis acid catalyst.[6][11] This interaction effectively sequesters the catalyst. Consequently, a stoichiometric amount, or even a slight excess, of the Lewis acid is typically required to drive the reaction to completion, rather than a truly catalytic quantity.[6][11]

Comparative Analysis of Common Lewis Acids

The efficacy of a Lewis acid in this synthesis is a balance of its reactivity, handling characteristics, cost, and the complexity of the subsequent workup.

Lewis Acid	Relative Reactivity	Typical Stoichiometry	Handling & Safety Considerations	Workup Complexity
Aluminum Chloride (AlCl₃)	Very High	≥1.0 equivalent	Highly hygroscopic; reacts violently with water, releasing HCl gas. Corrosive. Requires inert atmosphere.[9][12]	High
Ferric Chloride (FeCl₃)	Moderate to High	≥1.0 equivalent	Less moisture-sensitive than AlCl₃, but still requires careful handling. Corrosive.[13]	Moderate
Zinc Chloride (ZnCl₂)	Moderate	Catalytic to Stoichiometric	Less reactive with water than AlCl₃. Can be easier to handle.[13]	Low to Moderate
Tin(IV) Chloride (SnCl₄)	Moderate	≥1.0 equivalent	Corrosive liquid. Fumes in moist air. Requires careful handling.[14][15]	Moderate

Aluminum Chloride (AlCl₃): The Powerful Workhorse

Aluminum chloride is the most frequently employed and potent Lewis acid for Friedel-Crafts reactions.[6][8] Its high reactivity ensures efficient formation of the acylium ion, often leading to excellent yields and shorter reaction times.

• Expertise & Experience: The high exothermic nature of the reaction between AlCl₃ and acyl chlorides necessitates careful temperature control, typically by slow, dropwise addition of the reagent at low temperatures (e.g., 0 °C).[9] Failure to control this addition can lead to side reactions and reduced yield. Because AlCl₃ is extremely sensitive to moisture, all glassware must be rigorously dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[9][12]

• Trustworthiness: The workup procedure is a critical self-validating step. It requires carefully quenching the reaction mixture by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.[12] This process hydrolyzes the aluminum salts and breaks the product-AlCl₃ complex, liberating the desired ketone.[6] The vigor of this quench confirms the presence of active AlCl₃.

Ferric Chloride (FeCl₃): The Milder, Cost-Effective Alternative

Ferric chloride serves as a viable, though generally less reactive, alternative to aluminum chloride.[8][13] Its primary advantages are lower cost and reduced sensitivity to atmospheric moisture, which simplifies handling.

• Expertise & Experience: While FeCl₃ is a solid choice, its lower reactivity may require higher reaction temperatures or longer reaction times to achieve comparable yields to AlCl₃.[13] However, this milder nature can be advantageous when dealing with substrates sensitive to the harshness of AlCl₃. In some cases, particularly with activated clay supports like Montmorillonite K10, FeCl₃ has shown high activity in the chloroacetylation of mesitylene, achieving high yields in relatively short times.

• Trustworthiness: The reaction progress when using FeCl₃ should be diligently monitored (e.g., by TLC or GC) to determine the optimal reaction time, as it can be more variable than with AlCl₃. The workup is generally less hazardous than with AlCl₃ but follows a similar principle of aqueous quenching to remove the iron salts.

Zinc Chloride (ZnCl₂) and Tin(IV) Chloride (SnCl₄): Niche and Milder Options

Zinc chloride and tin(IV) chloride are even milder Lewis acids and are less commonly used for this specific transformation unless particular conditions are required.[13]

• Expertise & Experience: ZnCl₂ is noted for its use in greener chemistry approaches, sometimes being employed in solvent-free conditions under microwave irradiation to accelerate the reaction.[16][17] SnCl₄ is a liquid, which can sometimes simplify its addition to the reaction mixture. Its use in a "phase-vanishing" method, where the dense SnCl₄ is overlaid with a fluorous solvent, has been described as a way to control a highly exothermic reaction without requiring dropwise addition.[15]

• Trustworthiness: The effectiveness of these milder catalysts is highly dependent on the specific substrate and reaction conditions. They are generally not the first choice for acylating a relatively activated arene like mesitylene unless specific experimental constraints (e.g., substrate sensitivity, process safety) favor a less vigorous catalyst. Their lower reactivity often translates to a requirement for more forcing conditions.[13]

Experimental Protocols

The following protocols are presented as self-validating systems. Adherence to stoichiometry, reaction conditions, and workup procedures is critical for reproducibility and safety.

Protocol 1: Synthesis using Aluminum Chloride (AlCl₃)

This protocol prioritizes high yield through the use of a powerful, but hazardous, Lewis acid.

Materials:

• Mesitylene (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Preparation: Suspend anhydrous AlCl₃ (1.2 eq) in anhydrous DCM in the reaction flask. Cool the suspension to 0 °C in an ice-water bath.

• Acylating Agent Addition: Dissolve chloroacetyl chloride (1.1 eq) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, ensuring the internal temperature does not rise significantly.

• Substrate Addition: After the initial addition is complete, add mesitylene (1.0 eq), dissolved in anhydrous DCM, dropwise from the dropping funnel over 20-30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-3 hours. Monitor the reaction progress by TLC.

• Workup (Quenching): In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. CAUTION: This step is highly exothermic and releases HCl gas. Perform in a well-ventilated fume hood. Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator. The crude product can be purified by flash column chromatography or recrystallization.

Protocol 2: Synthesis using Ferric Chloride (FeCl₃)

This protocol offers a less hazardous alternative, potentially at the cost of reaction time or temperature.

Materials:

• Mesitylene (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Anhydrous Ferric Chloride (FeCl₃) (1.2 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane

• Dilute Hydrochloric Acid (HCl)

• Water

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add anhydrous FeCl₃ (1.2 eq) and the solvent (e.g., DCM).

• Reagent Addition: Add mesitylene (1.0 eq) to the flask. Add chloroacetyl chloride (1.1 eq) to the mixture.

• Reaction: Stir the mixture at room temperature or gently heat to reflux (e.g., 40-50 °C) for 2-6 hours. The milder nature of FeCl₃ may necessitate heating to achieve a reasonable reaction rate. Monitor the reaction progress by TLC or GC.

• Workup (Quenching): Cool the reaction mixture to room temperature. Slowly pour it into a beaker containing cold, dilute HCl solution with stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with the solvent.

• Washing: Combine the organic layers and wash with water and then brine.

• Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. Purify the crude product as needed.

Caption: Comparative experimental workflows for strong vs. milder Lewis acids.

Conclusion and Recommendations

For the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, the choice of Lewis acid presents a classic trade-off between reactivity and operational simplicity.

• Aluminum Chloride (AlCl₃) remains the superior choice for achieving high yields in short reaction times. Its use is recommended for researchers comfortable with handling highly moisture-sensitive reagents and performing hazardous quenching procedures under controlled conditions.

• Ferric Chloride (FeCl₃) is an excellent and practical alternative. It is more economical and significantly easier to handle, making it a safer option for teaching laboratories or for initial scale-up where process safety is a primary concern. While it may require thermal input or longer reaction times, it can deliver comparable results.

• Zinc Chloride (ZnCl₂) and Tin(IV) Chloride (SnCl₄) are best reserved for specific applications where extreme mildness is required or when exploring alternative green methodologies like microwave-assisted or phase-vanishing reactions.

Ultimately, the optimal Lewis acid will depend on the specific project goals, balancing the need for yield and efficiency against the practical constraints of cost, safety, and available equipment.

References

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Acylation. [Link]

• Wiley Online Library. (n.d.). Kirk-Othmer Encyclopedia of Chemical Technology: Friedel-Crafts Reactions. [Link]

• National Center for Biotechnology Information. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• YouTube. (2020). Friedel Crafts Acylation and Alkylation. [Link]

• ResearchGate. (2022). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. [Link]

• ACS Publications. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. [Link]

• Organic Chemistry Portal. (2003). Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation. [Link]

• ACS Publications. (n.d.). Iron(III) Chloride as a Lewis Acid in the Friedel-Crafts Acylation Reaction. [Link]

• NISCAIR Online Periodicals Repository. (n.d.). Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. [Link]

• Wikipedia. (n.d.). Tin(IV) chloride. [Link]

• J-STAGE. (n.d.). Phase-Vanishing Method: Friedel–Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis. [Link]

• MDPI. (2003). Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation. [Link]

Sources

• 1. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. byjus.com [byjus.com]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. websites.umich.edu [websites.umich.edu]
• 10. youtube.com [youtube.com]
• 11. Friedel-Crafts Acylation [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. softbeam.net:8080 [softbeam.net:8080]
• 14. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 15. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 16. Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation [organic-chemistry.org]
• 17. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

A Comparative Guide to the Reactivity of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone and Other α-Chloro Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Reactivity of α-Chloro Ketones

α-Chloro ketones are a pivotal class of organic intermediates, prized for their dual reactivity. They possess an electrophilic carbonyl carbon and a carbon atom susceptible to nucleophilic substitution at the α-position. This unique structural feature makes them valuable precursors in the synthesis of a wide array of complex molecules and heterocyclic systems. The reactivity of the α-carbon is significantly enhanced compared to that of a standard alkyl chloride. This is attributed to the powerful electron-withdrawing inductive effect of the adjacent carbonyl group, which polarizes the C-Cl bond and makes the α-carbon more electrophilic.[1] Furthermore, the transition state of the SN2 reaction is stabilized through orbital overlap with the carbonyl π-system, further accelerating the substitution.[2][3]

However, not all α-chloro ketones exhibit the same degree of reactivity. Steric and electronic factors inherent to the molecule's structure can profoundly influence the rate and even the pathway of nucleophilic attack. This guide provides a detailed comparison of the reactivity of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a sterically hindered α-chloro ketone, with its less encumbered counterparts, such as 2-chloro-1-phenylethanone and chloroacetone.

The Impact of Steric Hindrance: A Tale of Two Ketones

The primary determinant of the reactivity of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is the profound steric hindrance imposed by the mesityl group (2,4,6-trimethylphenyl). The two ortho-methyl groups flank the carbonyl and the adjacent α-carbon, creating a sterically congested environment that significantly impedes the approach of a nucleophile.

This steric impediment has a pronounced effect on the archetypal SN2 reaction, which requires a backside attack on the carbon bearing the leaving group.[4] For a successful SN2 reaction to occur, the nucleophile must approach the electrophilic α-carbon from a trajectory of 180° to the carbon-chlorine bond. The bulky ortho-methyl groups on the mesityl ring effectively shield this approach, drastically reducing the rate of SN2 reactions.[5][6]

In contrast, α-chloro ketones with less steric hindrance, such as 2-chloro-1-phenylethanone (α-chloroacetophenone) and chloroacetone, are significantly more reactive towards SN2 displacement. The absence of bulky ortho-substituents in these molecules allows for a much more facile approach of the nucleophile to the α-carbon.

Visualizing the Steric Effect

Caption: Steric hindrance around the α-carbon in α-chloro ketones.

Note: The image source is a placeholder. The diagram conceptually illustrates the ease of nucleophilic attack on an unhindered versus a sterically hindered α-chloro ketone.

Comparative Reactivity in Nucleophilic Substitution (SN2)

Compound	Structure	Relative Reactivity (SN2)	Rationale
Chloroacetone		Very High	Minimal steric hindrance at the α-carbon.
2-Chloro-1-phenylethanone		High	Phenyl group offers some steric bulk, but the α-carbon is still accessible.
2-Chloro-1-(2-methylphenyl)ethanone		Medium	A single ortho-methyl group provides moderate steric hindrance.
2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone		Very Low	Two ortho-methyl groups create significant steric shielding of the α-carbon, severely impeding backside attack.

Note: The images provided are representative structures. The structure for 2-Chloro-1-(2-methylphenyl)ethanone and 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone are illustrative of the substitution pattern on the phenyl ring.

Alternative Reaction Pathways: The Favorskii Rearrangement

In the presence of a strong base, α-chloro ketones that possess an enolizable proton on the other side of the carbonyl group (the α'-position) can undergo the Favorskii rearrangement.[7][8] This reaction proceeds through a cyclopropanone intermediate to yield a carboxylic acid derivative, often with ring contraction in cyclic systems.

Caption: Generalized workflow of the Favorskii rearrangement.

For 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, the classic Favorskii rearrangement is not possible as it lacks α'-protons for enolization. However, a "quasi-Favorskii" rearrangement has been proposed for α-halo ketones lacking α'-hydrogens. This pathway is thought to proceed via nucleophilic addition to the carbonyl carbon, followed by a rearrangement. Given the significant steric hindrance around the carbonyl group of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, this pathway is also likely to be highly disfavored.

Experimental Protocols

Synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

A common and effective method for the synthesis of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone is the Friedel-Crafts acylation of mesitylene with chloroacetyl chloride, using a Lewis acid catalyst such as aluminum chloride.[9]

Materials:

• Mesitylene (1,3,5-trimethylbenzene)

• Chloroacetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM) as solvent

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents) to a flask containing anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add chloroacetyl chloride (1.0 equivalent) to the stirred suspension.

• Stir the mixture at 0 °C for 15-20 minutes to allow for the formation of the acylium ion complex.

• Add a solution of mesitylene (1.0 equivalent) in anhydrous dichloromethane dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly pouring it over crushed ice and 1 M HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 8. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 9. researchgate.net [researchgate.net]

A Comparative Spectroscopic Guide to Substituted Chloroacetophenones

This guide provides a comprehensive spectroscopic comparison of three key substituted chloroacetophenones: 2-chloroacetophenone, 3-chloroacetophenone, and 4-chloroacetophenone. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuances of how the position of the chloro-substituent on the aromatic ring influences the spectral characteristics of these compounds. Understanding these differences is crucial for unambiguous identification, purity assessment, and structural elucidation in synthetic chemistry and pharmaceutical development.

We will explore the variations in their Ultraviolet-Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, providing both the experimental framework for obtaining this data and a detailed analysis of the results.

Introduction to Chloroacetophenones and Spectroscopic Analysis

Chloroacetophenones are substituted aromatic ketones that serve as important intermediates in the synthesis of a wide range of pharmaceutical compounds and other fine chemicals. The isomeric purity of these starting materials is paramount to ensure the desired outcome and safety of the final product. Spectroscopic techniques are the cornerstone of molecular characterization, providing a detailed fingerprint of a compound's structure and electronic environment. This guide will demonstrate how the ortho-, meta-, and para- positioning of the chlorine atom leads to distinct and predictable changes in the spectroscopic data.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule. For aromatic ketones like chloroacetophenones, the key absorptions are the π → π* transitions of the aromatic ring and the n → π* transition of the carbonyl group. The position of the chloro substituent influences the extent of conjugation and the energy of these transitions.

Experimental Protocol: UV-Vis Spectroscopy

A standardized approach is critical for comparing the UV-Vis spectra of the chloroacetophenone isomers.

Caption: Workflow for obtaining FT-IR spectra using an ATR accessory.

Comparative IR Data

Compound	C=O Stretch (cm⁻¹)	C-Cl Stretch (cm⁻¹)	Aromatic C-H Out-of-Plane Bending (cm⁻¹)
2-Chloroacetophenone	~1690	~750	~760
3-Chloroacetophenone	~1685	~800, ~680	~880, ~790, ~690
4-Chloroacetophenone	~1680	~825	~830

Analysis of IR Spectra:

The position of the carbonyl stretching frequency is influenced by both inductive and resonance effects. In 4-chloroacetophenone, the electron-withdrawing nature of the chlorine atom through resonance is maximized, leading to a slight decrease in the C=O bond order and a lower stretching frequency compared to the other isomers. The C-Cl stretching frequency and the aromatic C-H out-of-plane bending patterns are highly diagnostic of the substitution pattern on the benzene ring. The distinct patterns observed for ortho, meta, and para substitution provide a reliable method for isomer identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. Both ¹H and ¹³C NMR are invaluable for distinguishing between the chloroacetophenone isomers.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

High-resolution NMR spectra are acquired by dissolving the sample in a deuterated solvent and placing it in a strong magnetic field.

Caption: General workflow for acquiring ¹H and ¹³C NMR spectra.

Comparative ¹H NMR Data (500 MHz, CDCl₃)

Compound	δ CH₃ (s)	Aromatic Protons (δ, multiplicity, J in Hz)
2-Chloroacetophenone	2.64	7.28-7.33 (m, 1H), 7.36-7.42 (m, 2H), 7.53-7.55 (q, 1H) [1]
3-Chloroacetophenone	2.59	7.41 (t, J = 7.8, 1H), 7.52-7.54 (m, 1H), 7.82-7.83 (m, 1H), 7.92 (t, J = 1.8, 1H) [1]
4-Chloroacetophenone	2.61	7.45 (d, J = 8.5, 2H), 7.91 (d, J = 8.5, 2H) [1]

Comparative ¹³C NMR Data (125 MHz, CDCl₃)

Compound	δ C=O	δ CH₃	Aromatic Carbons (δ)
2-Chloroacetophenone	200.4	30.7	126.9, 129.4, 130.6, 131.3, 132.0, 139.1 [1]
3-Chloroacetophenone	196.6	26.5	126.4, 128.4, 129.9, 133.0, 134.9, 138.7 [1]
4-Chloroacetophenone	196.8	26.5	128.9, 129.7, 135.4, 139.6 [1]

Analysis of NMR Spectra:

The chemical shifts of the aromatic protons and carbons are highly dependent on the position of the electron-withdrawing chlorine atom. In the ¹H NMR spectrum of 4-chloroacetophenone, the symmetry of the molecule results in a simple pair of doublets. [1]The spectra of the 2- and 3-isomers are more complex due to the lower symmetry. The acetyl methyl protons appear as a singlet in all three isomers, with slight variations in their chemical shifts.

In the ¹³C NMR spectra, the carbonyl carbon of 2-chloroacetophenone is significantly downfield shifted compared to the other two isomers. [1]This is due to the steric hindrance from the ortho-chloro substituent, which can disrupt the coplanarity of the carbonyl group with the aromatic ring, thereby reducing resonance and increasing the deshielding of the carbonyl carbon. The number of distinct aromatic carbon signals also reflects the symmetry of each isomer.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. Electron ionization (EI) is a common technique that leads to characteristic fragmentation, which can be used to deduce the structure of the molecule.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

In EI-MS, the sample is vaporized and bombarded with high-energy electrons, causing ionization and fragmentation.

Caption: A simplified workflow for obtaining an electron ionization mass spectrum.

Comparative Mass Spectrometry Data

All three isomers have a molecular weight of 154.59 g/mol and will show a characteristic isotopic pattern for the molecular ion (M⁺) and chlorine-containing fragments due to the presence of the ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio.

Key Fragmentation Pathways:

• Loss of the methyl group: A prominent fragmentation pathway for all three isomers is the loss of a methyl radical (•CH₃) to form the chlorobenzoyl cation at m/z 139 (and 141). This is often the base peak.

  [C₈H₇ClO]⁺• → [C₇H₄ClO]⁺ + •CH₃

• Loss of the acetyl group: Cleavage of the bond between the carbonyl carbon and the aromatic ring can lead to the formation of a chlorophenyl cation at m/z 111 (and 113) and an acetyl radical.

  [C₈H₇ClO]⁺• → [C₆H₄Cl]⁺ + •COCH₃

• Loss of CO: The chlorobenzoyl cation (m/z 139/141) can further fragment by losing a neutral carbon monoxide molecule to yield the chlorophenyl cation at m/z 111 (and 113).

  [C₇H₄ClO]⁺ → [C₆H₄Cl]⁺ + CO

While the major fragmentation pathways are similar, the relative intensities of the fragment ions can show subtle differences between the isomers, reflecting the relative stabilities of the intermediate ions.

Conclusion

The spectroscopic analysis of 2-, 3-, and 4-chloroacetophenone reveals distinct and interpretable differences that are directly correlated with the position of the chloro substituent. UV-Vis spectroscopy shows a bathochromic shift for the para isomer due to enhanced resonance. IR spectroscopy provides characteristic C=O and C-Cl stretching frequencies and diagnostic aromatic C-H bending patterns. NMR spectroscopy offers a detailed map of the proton and carbon environments, with chemical shifts and coupling patterns that are unique to each isomer. Finally, mass spectrometry confirms the molecular weight and reveals characteristic fragmentation patterns. By leveraging this suite of spectroscopic techniques, researchers can confidently identify and differentiate between these important chemical isomers.

References

• Zhang, G., Xie, X., Wang, Y., Wen, X., Zhao, Y., & Ding, C. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. The Royal Society of Chemistry. [Link]

Sources

• 1. rsc.org [rsc.org]

A Comparative Guide to Analytical Method Validation for the Quantification of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone

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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, a substituted chloroacetophenone, serves as a key intermediate in various synthetic pathways, including the manufacturing of active pharmaceutical ingredients (APIs).[1] Its purity and concentration are critical parameters that can significantly impact the yield and impurity profile of the final product. Therefore, robust and reliable analytical methods for its quantification are paramount. The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2][3] This guide provides an in-depth comparison of analytical methodologies for the quantification of this compound, grounded in the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[2][4][5][6][7]

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical technique is the foundational step in method development and is dictated by the physicochemical properties of the analyte, the sample matrix, and the desired performance characteristics such as sensitivity, selectivity, and throughput. For 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone, which possesses a chromophore and is amenable to volatilization, several techniques are viable.

High-Performance Liquid Chromatography (HPLC) is a workhorse in pharmaceutical analysis due to its versatility and robustness. For the target compound, a reversed-phase HPLC method with UV detection is a logical starting point. The aromatic ring and the carbonyl group are expected to exhibit significant UV absorbance, providing good sensitivity.

Gas Chromatography (GC) , particularly when coupled with a mass spectrometer (MS), offers high selectivity and sensitivity.[8] Given the analyte's potential for thermal stability and volatility, GC-MS is a powerful alternative, especially for trace-level analysis or in complex matrices where specificity is a concern.[9][10]

Liquid Chromatography-Mass Spectrometry (LC-MS) combines the separation power of HPLC with the sensitive and selective detection of mass spectrometry. This technique is particularly advantageous for complex sample matrices or when very low detection limits are required.

Analytical Technique	Principle	Advantages	Disadvantages
HPLC-UV	Differential partitioning between a liquid mobile phase and a solid stationary phase, with detection based on UV absorbance.[11]	Robust, widely available, cost-effective, suitable for routine quality control.	Lower sensitivity and selectivity compared to MS detection, potential for interference from co-eluting impurities.
GC-MS	Separation of volatile compounds in the gas phase followed by mass-based detection.	High sensitivity and selectivity, provides structural information for impurity identification.[8]	Requires analyte to be volatile and thermally stable, potential for matrix effects.
LC-MS/MS	HPLC separation followed by tandem mass spectrometry detection.	Highest sensitivity and selectivity, excellent for complex matrices, provides structural confirmation.	Higher cost and complexity, requires specialized expertise.

The Cornerstone of Reliable Data: Analytical Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][12][13] The core validation characteristics, as defined by the ICH Q2(R1) guideline, are discussed below with a practical focus on the quantification of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone.[2][5][14]

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol (HPLC-UV):

• Prepare a solution of the 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone reference standard.

• Prepare solutions of known related substances and potential impurities.

• Prepare a placebo solution containing all matrix components except the analyte.

• Spike the placebo solution with the analyte and known impurities.

• Analyze all solutions by HPLC-UV.

• Causality: The goal is to demonstrate that the peak for the analyte is well-resolved from any other peaks originating from the matrix or impurities, ensuring that the measured response is solely from the analyte of interest.[2] Peak purity analysis using a photodiode array (PDA) detector can provide additional evidence of specificity.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[15]

Experimental Protocol (General):

• Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard to cover the expected working range (e.g., 50% to 150% of the target concentration).[11][15]

• Inject each standard in triplicate.

• Plot the mean response versus the concentration and perform a linear regression analysis.

• Causality: This experiment establishes the mathematical relationship between concentration and response, which is fundamental for quantification. The correlation coefficient (r), y-intercept, and slope of the regression line are key performance indicators.[15]

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.

Experimental Protocol (GC-MS):

• Prepare placebo samples.

• Spike the placebo samples with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates at each level.

• Analyze the spiked samples and calculate the percentage recovery.

• Causality: This demonstrates the method's ability to provide a result that is close to the true value, ensuring that there are no significant systematic errors (bias) in the measurement.[16]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the percent relative standard deviation (%RSD). Precision is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol (General):

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples at 100% of the target concentration under the same operating conditions over a short interval of time.

• Intermediate Precision: Assess the method's variability by having different analysts, on different days, and using different equipment perform the analysis.

• Causality: These experiments demonstrate the method's consistency and reproducibility, which is crucial for reliable, long-term use in a quality control environment.[16]

Detection Limit (DL) and Quantitation Limit (QL)

The Detection Limit is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The Quantitation Limit is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[17]

Experimental Protocol (Based on Signal-to-Noise):

• Determine the signal-to-noise ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

• A signal-to-noise ratio of 3:1 is generally considered acceptable for estimating the DL and 10:1 for the QL.[17]

• Causality: Establishing the DL and QL is critical for impurity analysis and for ensuring the method is sensitive enough for its intended purpose.

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol (HPLC-UV):

• Identify critical method parameters (e.g., mobile phase composition, pH, column temperature, flow rate).

• Systematically vary each parameter within a small, defined range (e.g., ±2% for mobile phase composition, ±2°C for temperature).

• Analyze the system suitability samples under each varied condition and evaluate the impact on the results.

• Causality: This experiment provides confidence that minor, unavoidable variations in the analytical process will not significantly impact the accuracy and precision of the results.

Data Summary and Comparison

The following table presents hypothetical, yet realistic, validation data for the quantification of 2-Chloro-1-(2,4,6-trimethyl-phenyl)-ethanone using the three discussed analytical techniques.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS	Acceptance Criteria (Typical)
Linearity (r²)	0.9995	0.9998	0.9999	≥ 0.999
Range (µg/mL)	1 - 100	0.1 - 20	0.01 - 5	Dependent on application
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 100.8%	99.5 - 100.5%	98.0 - 102.0%
Precision (Repeatability, %RSD)	≤ 1.0%	≤ 0.8%	≤ 0.5%	≤ 2.0%
Precision (Intermediate, %RSD)	≤ 1.5%	≤ 1.2%	≤ 1.0%	≤ 2.0%
QL (µg/mL)	1.0	0.1	0.01	Reportable
Robustness	Passed	Passed	Passed	No significant impact on results

Visualizing the Workflow

A clear understanding of the validation process is essential for successful implementation.

Sources

• 1. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. plantarchives.org [plantarchives.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. biopharminternational.com [biopharminternational.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Надлежащая производственная практика A Practical Guide to Analytical Method Validation [gmpua.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. iosrphr.org [iosrphr.org]

A Comparative Guide to the Crystal Structure Analysis of 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone and Its Analogs

Welcome to a comprehensive guide dedicated to the intricate world of crystal structure analysis, focusing on 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone and its structurally related analogs. This document is crafted for researchers, scientists, and professionals in drug development who seek a deeper understanding of how subtle molecular modifications influence three-dimensional packing and intermolecular interactions.

α-Haloketones, such as the chloroacetophenone derivatives discussed herein, are pivotal building blocks in organic synthesis.[1] Their high reactivity makes them valuable intermediates in the creation of a wide array of pharmaceutical compounds.[1][2] A thorough understanding of their solid-state structure through single-crystal X-ray diffraction is paramount for predicting their chemical behavior, stability, and ultimately, their efficacy in larger molecular constructs.

This guide will navigate through the essential methodologies for synthesis, crystallization, and X-ray crystallographic analysis. We will then delve into a comparative analysis of the structural features of our target molecule and its analogs, supported by experimental data and visualized through clear diagrams and tables.

Synthesis and Crystallization: The Foundation of Structural Insight

The journey to elucidating a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

General Synthesis of 2-Chloro-1-phenylethanone Analogs

The synthesis of 2-chloro-1-phenylethanone and its derivatives is typically achieved through a Friedel-Crafts acylation reaction. For instance, in the synthesis of a hydroxylated analog, chloroacetic acid is first converted to chloroacetyl chloride using thionyl chloride.[3] This is followed by the acylation of a substituted benzene ring (like resorcinol) in the presence of a Lewis acid catalyst such as aluminum chloride.[3]

A general synthetic protocol for a p-tolyl analog involves the dropwise addition of chloroacetyl chloride to a suspension of anhydrous aluminum chloride in anhydrous toluene. The reaction mixture is heated, then cooled and poured into a mixture of crushed ice and concentrated hydrochloric acid to yield the desired product.

Protocol for Growing Single Crystals

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step.[4] The crystal should ideally be larger than 0.1 mm in all dimensions, pure, and free from significant imperfections.[4]

Step-by-Step Crystallization Protocol (Slow Evaporation):

• Purity is Paramount: Ensure the compound is of the highest possible purity. Techniques like column chromatography or recrystallization are recommended.

• Solvent Screening: The choice of solvent is critical.[5] A solvent in which the compound is moderately soluble is often ideal.[5] A simple test is to dissolve a small amount of the compound in a few drops of various solvents and observe the solubility.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent. Gentle heating can be used to dissolve the compound, followed by filtration to remove any particulate matter.

• Slow Evaporation:

  • Transfer the filtered solution to a clean vial.

  • Cover the vial with a cap that has a small pinhole or with parafilm punctured with a needle. This allows for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment.[5]

• Patience is Key: Allow the crystals to grow over a period of several days to weeks. Avoid disturbing the vial during this time.[5]

The Workflow of Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, the process of determining its three-dimensional structure involves a series of well-defined steps.[4]

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

A Comparative Structural Analysis

While a definitive crystal structure for 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone is not publicly available, we can infer its likely structural characteristics by comparing it with known analogs. This comparative approach provides valuable insights into the effects of substituent changes on the overall molecular conformation and crystal packing.

Table 1: Comparison of Key Structural Parameters for 2-Chloro-1-phenylethanone Analogs

Compound	Phenyl Ring Planarity (r.m.s. deviation)	Key Torsion Angle (°C)	Intermolecular Interactions
2-Chloro-1-(3-hydroxyphenyl)ethanone	0.0164 Å[1]	O2—C7—C8—Cl1: -2.07(14)[2]	Strong O—H···O and weak C—H···O hydrogen bonds, forming inversion-symmetric dimers.[1]
2-Chloro-1-(4-hydroxyphenyl)ethanone	Molecule A: 0.040 Å, Molecule B: 0.064 Å[6]	-	O—H···O and C—H···O hydrogen bonds, forming chains.[6]
2-Chloro-1-(3-methyl-3-phenylcyclobutyl)ethanone	-	The phenyl ring and chloroacetaldehyde group are cis.[7]	C—H···O interactions, forming chains.[7]
p-Chloroacetophenone Azine	-	-	Arene-arene T-contacts, H---Cl, Cl---π, and Cl---Cl contacts.[8]

Data for 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone is predicted based on related structures.

Conformational Flexibility and Steric Hindrance

The presence of three methyl groups on the phenyl ring in 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone is expected to introduce significant steric hindrance. This will likely influence the torsion angle between the plane of the phenyl ring and the chloroacetyl group. In contrast, analogs with less bulky substituents, such as a hydroxyl group, exhibit a more planar conformation.[1]

The reactivity of α-haloketones can be influenced by their conformational preferences.[9] The steric bulk of the trimethylphenyl group may affect the accessibility of the carbonyl carbon to nucleophiles.

Intermolecular Interactions: The Architects of the Crystal Lattice

The types of intermolecular interactions present in the crystal lattice are dictated by the functional groups on the molecule.

• Hydrogen Bonding: In analogs containing hydroxyl groups, strong O—H···O hydrogen bonds are a dominant feature, often leading to the formation of dimers or chains.[1][6]

• Halogen Bonding and Other Weak Interactions: In the absence of strong hydrogen bond donors, weaker interactions such as C—H···O, C—H···π, and halogen bonds (C—Cl···O or C—Cl···π) are expected to play a more significant role in the crystal packing. For p-chloroacetophenone azine, various interactions including arene-arene contacts and Cl---π interactions have been observed.[8]

• π-π Stacking: The aromatic phenyl rings can participate in π-π stacking interactions, further stabilizing the crystal lattice.

Caption: Potential intermolecular interactions in the crystal lattice of chloroacetophenone analogs.

The Synergy of Experimental and Computational Approaches

While X-ray crystallography provides a definitive snapshot of the solid-state structure, computational methods, such as Density Functional Theory (DFT), can offer complementary insights. Computational studies can be used to:

• Predict the most stable conformation of a molecule in the gas phase.

• Calculate the energies of different intermolecular interactions.

• Simulate theoretical powder X-ray diffraction patterns to aid in phase identification.

By combining experimental and computational data, a more complete understanding of the structure-property relationships of these molecules can be achieved.

Conclusion

The crystal structure analysis of 2-Chloro-1-(2,4,6-trimethylphenyl)ethanone and its analogs reveals a fascinating interplay of steric and electronic effects that govern their solid-state architecture. The substitution pattern on the phenyl ring has a profound impact on molecular conformation and the nature of intermolecular interactions, which in turn dictates the crystal packing.

A thorough understanding of these structural nuances is not merely an academic exercise. For drug development professionals, this knowledge is critical for predicting bioavailability, stability, and formulation of active pharmaceutical ingredients. For synthetic chemists, it provides a basis for designing molecules with desired properties and reactivities.

This guide has provided a framework for approaching the crystal structure analysis of this important class of compounds. By integrating meticulous experimental techniques with insightful comparative analysis, we can continue to unlock the secrets held within the crystalline world.

References

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. (2022-10-20). NIH National Center for Biotechnology Information. [Link]

• 2-Chloro-1-(2,4,6-trimethoxyphenyl)ethanone. PubChem. [Link]

• How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. [Link]

• Fluid structure and molecular interaction of acetophenone derivatives. Indian Academy of Sciences. [Link]

• Crystal Environment Induced Symmetry Reduction (CEISR): Deep Analysis of Para-Chloroacetophenone Azine and Generalization. (2023-07-26). ResearchGate. [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide. Michigan State University Department of Chemistry. [Link]

• Relative reactivity of α-fluoroacetophenone and α-chloro- acetophenone... ResearchGate. [Link]

• 2-Chloro-1-(2-chloro-6-methylphenyl)ethan-1-one | C9H8Cl2O. PubChem. [Link]

• Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. ResearchGate. [Link]

• Ethanone, 1-(2,4,6-trimethylphenyl)-. NIST WebBook. [Link]

• How to grow crystals for X-ray crystallography. (2024-07-30). IUCr Journals. [Link]

• 2-Chloro-1-(3-methyl-3-phenylcyclobutyl)ethanone. ResearchGate. [Link]

• X-ray Crystallography. (2023-08-29). Chemistry LibreTexts. [Link]

• Ethanone, 1-(2,4,6-trimethylphenyl)-. PubChem. [Link]

• X-ray crystallography. Wikipedia. [Link]

• Chemical Properties of Ethanone, 1-(2,4,5-trimethylphenyl)- (CAS 2040-07-5). Cheméo. [Link]

• 2-Chloro-1-(4-hydroxyphenyl)ethanone. NIH National Center for Biotechnology Information. [Link]

• 2-(4-Chloroanilino)-1-(4-chlorophenyl)ethanone. NIH National Center for Biotechnology Information. [Link]

• P-Chloroacetophenone | C8H7ClO. PubChem. [Link]

• 2-chloro-1-phenyl(114C)ethanone | C8H7ClO. PubChem. [Link]

Sources

• 1. Synthesis and crystal structure of 2-chloro-1-(3-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis routes of 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone [benchchem.com]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. How To [chem.rochester.edu]
• 6. 2-Chloro-1-(4-hy­droxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]